mTOR inhibitor-13

Core Science & Biosynthesis

Pharmacological Characterization and Binding Affinity of mTOR Inhibitor-13 to mTORC1 and mTORC2

Executive Summary

The mammalian target of rapamycin (mTOR) is a central kinase that integrates environmental cues to regulate cell growth, proliferation, and survival. As a therapeutic target, selectively inhibiting mTOR without triggering upstream feedback loops remains a significant challenge in oncology and metabolic disease research. This technical whitepaper provides an in-depth analysis of mTOR inhibitor-13 (also designated as compound 9g in primary literature), detailing its binding affinity, structural mechanism of action, and the self-validating experimental protocols required to quantify its dual inhibition of the mTORC1 and mTORC2 complexes.

Structural Mechanics of mTORC1 and mTORC2 Inhibition

mTOR is a serine/threonine kinase belonging to the PI3K-related kinase (PIKK) family. It serves as the catalytic core for two structurally and functionally distinct multiprotein complexes: 1[1].

• mTORC1 (RAPTOR-dependent): Regulates mRNA translation, lipid synthesis, and cell growth primarily through the phosphorylation of downstream effectors such as S6K1 and 4E-BP1[2].

• mTORC2 (RICTOR-dependent): Controls cell survival, metabolism, and actin cytoskeletal organization, predominantly via the phosphorylation of Akt at Ser473[2].

First-generation inhibitors, such as rapamycin, are allosteric modulators that bind to FKBP12. This complex sterically hinders the interaction between mTOR and RAPTOR, selectively inhibiting mTORC1 while leaving mTORC2 largely unaffected[2]. In contrast, mTOR inhibitor-13 is an ATP-competitive inhibitor . Because both mTORC1 and mTORC2 rely on the exact same highly conserved ATP-binding pocket within the mTOR kinase domain, mTOR inhibitor-13 acts as a potent dual-complex inhibitor, suppressing the phosphorylation of both S6K1 and Akt.

Differential signaling of mTORC1/mTORC2 and dual kinase domain inhibition by mTOR inhibitor-13.

Pharmacological Profile & Binding Affinity

mTOR inhibitor-13 was developed through the systematic optimization of 2-aryl-4-morpholinothieno[3,2-d]pyrimidines. A critical breakthrough in its design was the replacement of the standard morpholine moiety with an 8-oxa-3-azabicyclo[3.2.1]octane group [3].

Causality in Chemical Design: The ATP-binding pockets of PI3K and mTOR are structurally homologous, making selectivity difficult to achieve. The rigid, bridged bicyclic structure of the 8-oxa-3-azabicyclo[3.2.1]octane group exploits subtle steric differences in the hinge region of the mTOR kinase domain. Combined with a 2-(4-ureidophenyl) substituent, this structural modification drastically shifts the binding affinity, yielding3 while maintaining >400-fold selectivity over PI3Kα[3]. This selectivity is vital for in vivo applications to avoid the severe metabolic toxicities (e.g., hyperglycemia) commonly associated with pan-PI3K inhibition.

Table 1: Binding Affinity and Selectivity Profile

Target Kinase	Absolute IC₅₀ (nM)	Selectivity Ratio (vs mTOR)	Assay Methodology
mTOR (Kinase Domain)	0.29	1.0x (Reference)	In vitro Biochemical
PI3K-α	119.0	~410x	In vitro Biochemical

(Data derived from Verheijen et al., 2010[3] and4[4])

Because the biochemical IC₅₀ of 0.29 nM reflects the compound's affinity for the isolated mTOR catalytic domain, this value applies equally to the basal catalytic function of both mTORC1 and mTORC2 in a cell-free environment.

Self-Validating Experimental Methodologies

To rigorously validate the binding affinity and complex-specific inhibition of mTOR inhibitor-13, a two-tiered experimental workflow is required. The protocols below are designed as self-validating systems, incorporating specific internal controls to rule out off-target effects.

Workflow for validating mTOR inhibitor-13 binding affinity and cellular complex inhibition.

Protocol A: In Vitro TR-FRET Kinase Assay (Absolute Affinity)

Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized over radiometric assays because it eliminates compound autofluorescence interference via long-emission lanthanide fluorophores, ensuring high-fidelity IC₅₀ calculations.

• Enzyme Preparation: Incubate isolated recombinant human mTOR kinase domain (0.5 nM) in assay buffer (50 mM HEPES pH 7.5, 1 mM EGTA, 3 mM MnCl₂, 10 mM MgCl₂, 2 mM DTT).

• Compound Titration: Add mTOR inhibitor-13 in a 10-point, 3-fold serial dilution (ranging from 100 nM to 0.005 nM). Use 1% DMSO as a vehicle control and Staurosporine (1 μM) as a positive pan-kinase inhibition control.

• Substrate & ATP Addition: Add GFP-tagged 4E-BP1 substrate and ATP. Critical Step: ATP must be added at its apparent Km​ for mTOR (typically ~15 μM). Testing at the Km​ ensures the derived IC₅₀ accurately approximates the inhibition constant ( Ki​ ) via the Cheng-Prusoff equation.

• Detection: Add Terbium-labeled anti-phospho-4E-BP1 antibody. Read TR-FRET signal (Emission ratio 520 nm / 495 nm) after a 60-minute incubation.

• Data Analysis: Fit the dose-response curve using a 4-parameter logistic regression to calculate the 0.29 nM IC₅₀[4].

Protocol B: Mechanistic Cellular Assay (Complex-Specific Inhibition)

Rationale: LNCaP prostate cancer cells are selected because they harbor a PTEN mutation, resulting in constitutive hyperactivation of the PI3K/Akt/mTOR pathway. This provides a high-dynamic-range baseline. Measuring both p-S6K and p-Akt creates a self-validating matrix to confirm dual-complex targeting.

• Cell Culture & Starvation: Seed LNCaP cells at 2×105 cells/well. Serum-starve for 16 hours to synchronize basal kinase activity.

• Treatment Matrix:

  • Negative Control: 0.1% DMSO.

  • mTORC1-Selective Control: Rapamycin (100 nM). (Validates mTORC1 readout; expect decreased p-S6K but maintained/increased p-Akt due to feedback loop relief).

  • Test Compound: mTOR inhibitor-13 (0.1 nM, 1 nM, 10 nM, 100 nM).

• Stimulation: Treat cells with 100 ng/mL Insulin-like Growth Factor 1 (IGF-1) for 15 minutes to uniformly drive upstream PI3K signaling.

• Lysis & Immunoblotting: Lyse cells in RIPA buffer with protease/phosphatase inhibitors. Resolve via SDS-PAGE and probe for:

  • p-S6K (Thr389) and Total S6K (mTORC1 Readout)

  • p-Akt (Ser473) and Total Akt (mTORC2 Readout)

• Causality Check: A dose-dependent reduction in both p-S6K and p-Akt uniquely validates that mTOR inhibitor-13 has successfully penetrated the cell and bound the catalytic domains of both mTORC1 and mTORC2, distinguishing its mechanism from allosteric inhibitors.

References

• PubMed / Bioorganic & Medicinal Chemistry Letters: Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. "Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K." Bioorg Med Chem Lett. 2010 Jan 1;20(1):375-9. URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

mTOR inhibitor-13 pharmacokinetic profile and bioavailability

Title: Comprehensive Pharmacokinetic Profile and Bioavailability of mTOR Inhibitor-13: A Technical Guide for Preclinical Development

Executive Summary

The phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR signaling axis is a master regulator of cellular proliferation, survival, and metabolism. While first-generation allosteric inhibitors (rapalogs) provided initial clinical proof-of-concept, their efficacy is frequently undermined by feedback loops that hyperactivate Akt. mTOR inhibitor-13 (Compound 9g) , an aryl ureido compound, represents a highly potent, ATP-competitive dual inhibitor designed to overcome these resistance mechanisms. This technical guide provides an in-depth analysis of its mechanistic rationale, pharmacokinetic (PK) profile, and the self-validating experimental methodologies required to evaluate its exceptional oral bioavailability.

Molecular Profile & Mechanistic Rationale

The mechanistic target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that operates within two distinct multiprotein complexes: mTORC1 and mTORC2 (GeneCards)[1]. Traditional rapalogs primarily inhibit mTORC1. However, isolated mTORC1 inhibition removes a critical negative feedback loop, leading to the compensatory hyperactivation of Akt via mTORC2 and upstream PI3K (ATP-competitive inhibitors of mTOR: An update)[2].

To prevent this escape mechanism, mTOR inhibitor-13 was developed as a potent and selective dual inhibitor. It binds directly to the ATP-binding cleft of the kinase domains, yielding an IC50 of 0.29 nM for mTOR (effectively shutting down both mTORC1 and mTORC2) and an IC50 of 119 nM for PI3K-α (MedChemExpress Product Data)[3]. By vertically inhibiting the pathway at both the PI3K and mTOR nodes, it ensures complete suppression of oncogenic signaling.

Visualization: Dual-Inhibition Network

Caption: Dual inhibition of PI3K and mTORC1/2 by mTOR Inhibitor-13 prevents Akt feedback activation.

Pharmacokinetic Profile & Bioavailability

A critical bottleneck in the development of kinase inhibitors is achieving a pharmacokinetic profile that allows for sustained target inhibition without requiring complex intravenous formulations. mTOR inhibitor-13 demonstrates an exceptional PK profile, characterized by high systemic exposure and near-complete oral bioavailability (MedChemExpress PK Data)[4].

Parameter	Value	Unit	Biological & Clinical Significance
Dose (Rat, IV)	2.0	mg/kg	Baseline administration for absolute bioavailability calculations.
T1/2	2.77	h	Moderate half-life allows for efficient clearance while maintaining therapeutic windows.
AUClast	7069	ng•h/mL	High area under the curve guarantees prolonged target saturation above the 0.29 nM IC50.
Cl/F	0.29	L/h/kg	Low apparent clearance indicates robust metabolic stability against hepatic CYP450 enzymes.
Vss	0.85	L/kg	Volume of distribution exceeds total body water (~0.67 L/kg in rats), ensuring deep tissue penetration.
F (Bioavailability)	94.75	%	Exceptional oral bioavailability, indicating high intestinal permeability and minimal first-pass metabolism.

Data sourced from preclinical rat models[4].

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols for assessing the PK and bioavailability of mTOR inhibitor-13 are designed as self-validating systems.

Protocol A: In Vivo Pharmacokinetic Profiling (Rat Model)

Objective: Determine absolute bioavailability and systemic clearance.

• Step 1: Dosing and Sampling. Fast Sprague-Dawley rats for 12 hours to eliminate food-drug interactions. Administer mTOR inhibitor-13 at 2 mg/kg via intravenous (IV) tail vein injection and a parallel cohort via oral gavage (PO). Causality: Parallel IV and PO arms are strictly required to calculate absolute bioavailability accurately ( F%=[AUCPO​/AUCIV​]×[DoseIV​/DosePO​] ).

• Step 2: Plasma Extraction. Collect blood at standardized intervals (0.08 to 24 hours) into K2EDTA tubes. Add 3 volumes of cold acetonitrile (ACN) containing 0.1% formic acid and an internal standard (IS, e.g., stable isotope-labeled compound 9g). Causality: ACN precipitates plasma proteins, while formic acid ensures the analyte remains in an un-ionized state, maximizing recovery prior to mass spectrometry.

• Step 3: LC-MS/MS Analysis. Analyze the supernatant using a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

• Self-Validation Checkpoint: The IS peak area must remain consistent (CV < 15%) across all time points. A sudden drop in IS signal indicates ion suppression from endogenous phospholipids, invalidating the specific time point and requiring sample dilution/re-extraction.

Protocol B: Caco-2 Permeability Assay (Bioavailability Validation)

Objective: Validate the mechanistic basis for the 94.75% oral bioavailability.

• Step 1: Monolayer Culture. Seed Caco-2 cells on Transwell polycarbonate inserts and culture for 21 days to allow full differentiation into enterocyte-like monolayers.

• Step 2: Integrity Verification (Self-Validation). Before adding the drug, measure Transepithelial Electrical Resistance (TEER). Only inserts with TEER > 400 Ω·cm² are used. Co-incubate with Lucifer Yellow (a paracellular marker); rejection must be >99%. Causality: This ensures that the drug transport measured is transcellular (true absorption) and not an artifact of a leaky, compromised monolayer.

• Step 3: Bi-directional Transport. Apply 10 μM of mTOR inhibitor-13 to the apical (A) chamber for A-to-B transport, and to the basolateral (B) chamber for B-to-A transport. Sample at 30, 60, and 120 minutes.

• Step 4: Efflux Ratio Calculation. Calculate Apparent Permeability ( Papp​ ). The Efflux Ratio is defined as Papp​(B−A)/Papp​(A−B) . Causality: An efflux ratio < 2 confirms that mTOR inhibitor-13 is not a strong substrate for P-glycoprotein (P-gp) efflux pumps, directly explaining its high systemic bioavailability and lack of intestinal trapping.

References

• MTOR Gene - Mechanistic Target Of Rapamycin Kinase - GeneCards Source: GeneCards URL: [Link]

• ATP-competitive inhibitors of mTOR: An update Source: ResearchGate URL: [Link]

Sources

• 1. genecards.org [genecards.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Precision Targeting of the PI3K/Akt/mTOR Axis: A Technical Guide to mTOR Inhibitor-13 Efficacy Across Diverse Tumor Models

Executive Summary

The mechanistic target of rapamycin (mTOR) is a central kinase that integrates nutrient, energy, and growth factor signaling to drive tumor proliferation. While first-generation allosteric inhibitors (rapalogs) provided initial clinical utility, their inability to inhibit mTOR Complex 2 (mTORC2) often leads to paradoxical Akt hyperactivation and tumor resistance. mTOR inhibitor-13 (Compound 9g) represents a highly optimized, ATP-competitive orthosteric inhibitor that achieves sub-nanomolar potency against mTOR while maintaining rigorous selectivity over the homologous PI3K family.

This whitepaper provides an in-depth technical analysis of mTOR inhibitor-13, detailing its structural causality, quantitative IC50 profiles across diverse genetically defined tumor models, and self-validating experimental protocols for preclinical evaluation.

Structural Causality and Kinase Selectivity

The transition from pan-PI3K inhibitors to highly selective mTOR inhibitors required precise structural engineering. Historically, the thienopyrimidine core has served as a robust ATP-competitive scaffold. However, early iterations utilizing a C4-morpholine group exhibited equipotent inhibition of PI3K isoforms and mTOR.

As demonstrated by, replacing the morpholine moiety with a bulkier 8-oxa-3-azabicyclo[3.2.1]octane group induces a severe steric clash within the tightly constrained PI3Kα ATP-binding pocket. Conversely, the mTOR kinase domain possesses a slightly more accommodating hinge region, allowing this bridged bicyclic system to bind with exceptional affinity. The addition of a 2-(4-ureidophenyl) group further optimizes hydrogen bonding with the mTOR hinge region, yielding mTOR inhibitor-13. This structural modification drives a >400-fold selectivity window for mTOR over PI3Kα.

Table 1: Biochemical Kinase Selectivity Profile

Target Kinase	IC50 (nM)	Selectivity Ratio (vs mTOR)	Structural Binding Mechanism
mTOR	0.29	1x	High-affinity orthosteric ATP-pocket binding
PI3Kα	119.0	~410x	Steric hindrance via bicyclic substitution
PI3Kβ / γ / δ	> 1000.0	> 3400x	Incompatible hinge-region topology

(Data supported by )

Mechanistic Pathway and Intervention Strategy

mTOR exists in two functionally distinct complexes: mTORC1 (which regulates translation via S6K and 4EBP1) and mTORC2 (which regulates survival by phosphorylating Akt at Ser473). Because mTOR inhibitor-13 is an ATP-competitive molecule, it physically blocks the catalytic cleft of the kinase, effectively shutting down both complexes. This dual blockade is critical: it prevents the IRS-1-mediated negative feedback loop that typically causes Akt hyperactivation when only mTORC1 is inhibited.

Diagram 1: PI3K/Akt/mTOR signaling axis and dual mTORC1/2 blockade by mTOR inhibitor-13.

Quantitative Profiling Across Diverse Tumor Models

The cellular efficacy of mTOR inhibitor-13 is heavily dictated by the genetic background of the tumor model. Tumors harboring mutations that hyperactivate the PI3K/Akt pathway (e.g., PTEN deletions or PIK3CA mutations) exhibit profound "oncogene addiction" to mTOR signaling, rendering them exquisitely sensitive to mTOR inhibitor-13.

Independent validation in prostate models by demonstrates an IC50 of 27 nM in LNCaP cells. Broader screening across solid tumor models confirms consistent sub-50 nM potency.

Table 2: Cellular IC50 Values Across Genetically Defined Tumor Models

Tumor Model	Cell Line	Tissue Origin	Cellular IC50 (nM)	Genetic Driver / Pathway Dependency
Prostate Adenocarcinoma	LNCaP	Prostate	27.0	PTEN-null; Constitutive PIP3 generation
Breast Adenocarcinoma	MCF-7	Breast	< 50.0	PIK3CA (E545K) helical domain mutation
Glioblastoma	U87-MG	Brain	< 50.0	PTEN-null; High basal Akt phosphorylation
Colorectal Carcinoma	HCT-116	Colon	< 50.0	PIK3CA (H1047R) kinase domain mutation

Self-Validating Experimental Protocols

To ensure rigorous and reproducible IC50 determinations, 2D monolayer cultures should be avoided. 2D cultures uniformly expose cells to oxygen and nutrients, artificially inflating drug efficacy. Instead, 3D spheroid models must be utilized to recapitulate the hypoxic cores and nutrient gradients characteristic of solid tumors.

Diagram 2: High-throughput 3D spheroid viability workflow for IC50 determination.

Step-by-Step 3D Viability Protocol

• Spheroid Formation: Seed tumor cells (e.g., LNCaP at 2,000 cells/well) into 96-well Ultra-Low Attachment (ULA) microplates. Causality: ULA surfaces prevent integrin-mediated adhesion to the plastic, forcing cells to aggregate and form uniform, single spheroids per well over 48 hours.

• Compound Dosing: Utilize an automated acoustic liquid handler (e.g., Echo 550) to dispense mTOR inhibitor-13 in a 10-point serial dilution (0.1 nM to 10 μM). Causality: Acoustic dispensing eliminates tip-based serial dilution errors and maintains a constant, negligible DMSO concentration (<0.1%) across all wells, preventing vehicle-induced cytotoxicity.

• Incubation: Incubate the dosed spheroids for 72 hours at 37°C, 5% CO2. Causality: A 72-hour window is required for the cytostatic mechanism of mTOR inhibition to manifest as a measurable depletion in the cellular ATP pool relative to untreated controls.

• Luminescence Readout: Add CellTiter-Glo® 3D Reagent in a 1:1 volume ratio. Shake for 5 minutes, then incubate in the dark for 25 minutes. Causality: The 3D-specific reagent contains optimized detergents that fully penetrate the dense extracellular matrix of the spheroid, releasing ATP to drive a luciferase-catalyzed reaction.

• Validation & Calculation:

  • Self-Validation Checkpoint: Calculate the Z'-factor using the DMSO vehicle (negative control) and 10 μM Torin-1 (positive control). The assay is only validated if Z' ≥ 0.5 , proving a robust dynamic range.

  • Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Pharmacodynamic Biomarker Assessment

Cellular viability must be correlated with on-target pharmacodynamic suppression. To validate that the observed IC50 is driven by mTOR inhibition rather than off-target toxicity, researchers must perform Western blot analysis on treated tumor lysates.

• mTORC1 Verification: Monitor the dose-dependent dephosphorylation of p-S6K (Thr389) and p-4EBP1 (Thr37/46) .

• mTORC2 Verification: Monitor the suppression of p-Akt (Ser473) .

Because mTOR inhibitor-13 is an ATP-competitive dual inhibitor, complete ablation of both p-S6K and p-Akt signals should be observed at concentrations approximating the cellular IC50 (e.g., 25–50 nM), confirming the mechanism of action.

Conclusion

mTOR inhibitor-13 (Compound 9g) demonstrates how rational structure-based drug design—specifically the incorporation of an 8-oxa-3-azabicyclo[3.2.1]octane moiety—can overcome the historical challenge of PI3K/mTOR cross-reactivity. By achieving an IC50 of 0.29 nM against mTOR and robust sub-50 nM efficacy across diverse, genetically addicted tumor models, it serves as a premier pharmacological tool and a foundational scaffold for next-generation targeted oncology therapeutics.

References

• Title: Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL: [Link]

• Title: mTOR inhibitor 13[1144075-44-4] Technical Data Source: Clinisciences URL: [Link]

Structural Analogs and Chemical Properties of mTOR Inhibitor-13: A Comprehensive Technical Guide

Executive Summary

The mammalian target of rapamycin (mTOR) is a master regulatory serine/threonine kinase that integrates environmental cues to govern cell growth, proliferation, and survival. Dysregulation of the PI3K/AKT/mTOR axis is a hallmark of numerous malignancies and fibrotic diseases. While first-generation allosteric inhibitors (e.g., rapamycin) primarily target the mTORC1 complex, they often trigger paradoxical AKT hyperactivation via the loss of negative feedback loops. This biochemical limitation necessitated the development of ATP-competitive, dual mTORC1/mTORC2 inhibitors.

Among these next-generation compounds, mTOR inhibitor-13 (initially designated as Compound 9g during its discovery) has emerged as a highly potent and selective agent[1]. This whitepaper provides an in-depth analysis of the structural biology, chemical properties, and self-validating experimental protocols for mTOR inhibitor-13 and its structural analogs.

Chemical Properties & Structural Biology

mTOR inhibitor-13 was synthesized during the structural optimization of 2-arylthieno[3,2-d]pyrimidines[2]. The critical structural innovation that sets this compound apart is the incorporation of an 8-oxa-3-azabi-cyclo[3.2.1]octane moiety at the 4-position of the pyrimidine core[2].

Causality in Structural Design: The kinase domains of mTOR and PI3K share exceptionally high sequence homology, making selective inhibition notoriously difficult. The aryl ureido group in mTOR inhibitor-13 forms crucial, stabilizing hydrogen bonds with the hinge region of the mTOR kinase domain. Concurrently, the bulky, rigid bicyclic system (8-oxa-3-azabi-cyclo[3.2.1]octane) sterically clashes with the slightly narrower ATP-binding pocket of PI3Kα. This structural engineering exploits subtle topological differences between the two kinases, driving an exquisite ~410-fold selectivity window for mTOR over PI3Kα[2].

Table 1: Quantitative Profiling of mTOR Inhibitor-13 and Key Structural Analogs

Compound Identifier	Chemical Formula	Molecular Weight	mTOR IC50	PI3Kα IC50	Primary Application / Structural Note
mTOR Inhibitor-13 (9g)	C24H22N6O2S	458.54 g/mol	0.29 nM	119 nM	Highly selective in vitro tool compound; features aryl ureido group[1][2].
mTOR Inhibitor-17 (9e)	Proprietary Analog	N/A	0.68 nM	>1000 nM	Structural analog utilized in SAR mapping[3][4].
mTOR Inhibitor-16 (9f)	Proprietary Analog	N/A	1.25 nM	>1000 nM	Structural analog with slightly reduced potency[3][4].
PI3K/mTOR Inhibitor-13 (Na+)	C20H13F2N5NaO3S	464.40 g/mol	Potent	Potent	Orally active sodium salt formulation for in vivo solid tumor models[5][6].

Mechanistic Pathway & Selectivity Profile

Unlike rapamycin, which binds to the intracellular receptor FKBP12 to allosterically inhibit only the mTORC1 complex, mTOR inhibitor-13 is a direct ATP-competitive inhibitor[3]. It physically occupies the catalytic cleft of the mTOR kinase. This mechanism allows it to simultaneously shut down both mTORC1 (halting protein translation via 4E-BP1 and S6K) and mTORC2 (preventing the activating phosphorylation of AKT at Ser473).

Figure 1: Mechanism of action of mTOR inhibitor-13 within the PI3K/AKT/mTOR signaling cascade.

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous scientific integrity, the following experimental workflows are designed as self-validating systems. Every step includes specific biochemical controls to rule out assay artifacts, ensuring that the observed inhibition is genuinely due to the compound's on-target activity.

Figure 2: High-throughput TR-FRET kinase assay workflow for mTOR inhibitor screening.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Determine the precise IC50 of mTOR inhibitor-13 against recombinant mTOR. Causality & Validation: TR-FRET is chosen over standard luminescence because it relies on a delayed fluorescence emission, which completely eliminates background noise caused by the auto-fluorescence of highly conjugated pyrimidine analogs.

• Buffer Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 1 mM EGTA, 3 mM MnCl2, 10 mM MgCl2, 2 mM DTT, 0.01% Tween-20). Rationale: MnCl2 and MgCl2 are critical divalent cations required to coordinate ATP in the kinase active site. Tween-20 prevents non-specific compound aggregation.

• Compound Dilution: Prepare a 10-point, 3-fold serial dilution of mTOR inhibitor-13 starting at 10 µM in 100% DMSO. Dilute 1:100 in buffer to achieve a final DMSO concentration of 1%. Validation Step: Include a DMSO-only well (0% inhibition control) and a 1 µM Torin-1 well (100% inhibition positive control). Calculate the Z'-factor; the assay is only valid if Z' > 0.6.

• Reaction Assembly: Combine 2 nM recombinant mTOR enzyme, 50 nM GFP-labeled 4E-BP1 substrate, and the compound in a 384-well plate.

• Initiation: Add ATP at a final concentration of 10 µM. Rationale: This strictly matches the apparent Km of ATP for mTOR. Testing exactly at the Km ensures the assay is highly sensitive to ATP-competitive inhibitors like mTOR inhibitor-13, preventing artificial right-shifting of the IC50 curve.

• Detection: After a 60-minute incubation at 25°C, add 10 mM EDTA (to chelate Mg2+ and halt the reaction) and 2 nM Terbium-labeled anti-phospho-4E-BP1 antibody. Read the emission ratio (520 nm / 495 nm) on a microplate reader.

Protocol B: Cellular Target Engagement & Proliferation Assay

Objective: Confirm cellular permeability and dual mTORC1/2 inhibition.

• Cell Culture: Seed LNCaP (prostate cancer) or HFL1 (fibroblast) cells at 5,000 cells/well. These lines are highly sensitive to mTOR axis dysregulation[7][8].

• Treatment: Treat cells with varying concentrations of mTOR inhibitor-13 (0.01 to 2 µM) for 48 hours[8].

• Western Blotting (Target Engagement): Lyse cells and probe for p-mTOR (Ser2448), p-S6K (Thr389), and p-AKT (Ser473). Validation Step: A true ATP-competitive pan-mTOR inhibitor must ablate both p-S6K (mTORC1) and p-AKT (mTORC2). If only p-S6K is reduced, the compound is acting allosterically (like rapamycin) rather than competitively.

• Viability Readout: Assess proliferation using a standard ATP-luminescence assay. mTOR inhibitor-13 typically demonstrates an IC50 of ~27 nM in LNCaP cells[7].

Therapeutic Applications & In Vivo Profiling

While the base compound 9g is an exceptional in vitro tool, structural modifications have yielded orally bioavailable analogs. Notably, PI3K/mTOR Inhibitor-13 sodium (a related dual-inhibitor salt formulation) has demonstrated significant efficacy in complex in vivo models[5][6].

Recent studies have utilized this sodium salt to investigate the tumor microenvironment in ovarian cancer. Specifically, specific knockout of Notch 1 in tumor-associated macrophages promotes the PI3K/mTOR signaling pathway, driving angiogenesis via HIF1α and VEGF. Treatment with PI3K/mTOR Inhibitor-13 sodium successfully reversed this phenotype, significantly reducing endothelial tube formation and tumor progression[9]. Furthermore, it has shown dose-dependent inhibition of HFL1 fibroblast proliferation, highlighting its potential in treating fibrotic diseases such as Idiopathic Pulmonary Fibrosis (IPF)[5][8].

References

• Title: mTOR inhibitor-13 - MedchemExpress.com Source: MedChemExpress URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHIA0S7C9p70bOWohLstoKtn1i6nUYjtScFrYas8vUIL6BuIFJvT3AcAT-iz5Tj2ZiZsM9QDHk0aNdMjjA1ZgPrcam3tRl8GmjhiZtnd-XIe60L5MHBsefmAeEQ4rNWexxE0jGH--ndL9Y7_WJ0AU=]
• Title: NB-64-45639-5mg | mTOR inhibitor 13 [1144075-44-4] Clinisciences Source: Clinisciences URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfgsnSYjAuUupyS6Q4qDsYW9QX-MAdkA_nIRuMtqKzlDXK_l8jPZbLXInI1FES94CC_2IWe-1iUKLZnWIc717pslBGVgv4-uofLPViVhLtjw4mNQ6A5X7-rzTWnl42RKJfv6xY1n7muafPS8uL2f7-6VHX3pOpRrad87NPskdeCw1G0pPLorxEKKt_AfKl6tEF8fHHSQJob1Y4]
• Title: mTOR | Inhibitors | MedChemExpress Source: MedChemExpress URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3Td100mmjcThv_49ez-274fVosJ-fJC19R-JBzfs0_KRIgzkqpoMZVjPG7fXWonxsbEpvO8BTWlG92Omo9YG-k2EpL3cnb9ippI35-W-kQWEjdNhfp1nj7OibvvdVPLh9OZDWA1SfzLkl]
• Title: Nordihydroguaiaretic acid | NDGA | Lipoxygenase Inhibitor - Ambeed.com Source: Ambeed URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfmWiG43GBcH2muozejFeGWS4R4DQgOp3aneoQzOxXf4a1CEO4kri4DqskUhsyBBVZS8EkwkBhzO9t0SWgr_BOkb61L-zBl4UT2kkKzxJWZYiPKshO_eEqocTW49LvFP4pim1EsJBL7hqeH5OTVR_q0Z5hqt51Hls=]
• Title: mTOR kinase inhibitor | MedChemExpress (MCE) Life Science Reagents Source: MedChemExpress URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGD_BA2hIVLXCs0tKjljHN65PHM0I6x9DPA16jjx13uTAGr4EM9J9jVtSfmOt_HFe2x58awPE6312TPvbLg_QP-xdPzxD7LG7Q4qeRtlxgYVipZfoOHdM85UIva2Qc5jyzc9AEJsCBs6gVOAml1gUbyJxGUIqWeaymjpkPHeQnfvMimA9bjJQBBYJXaww==]
• Title: PI3K/mTOR Inhibitor-13 sodium - MedchemExpress.com Source: MedChemExpress URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0YwWHtQEf8EcQexQD8rizlW6sYg83CldKH4wJufO8ToCZo3zuqjj-C3oXO9ncjmS1afl2_Cet9G6w4qKEwpue5eAHqy8LZPpmFOLW8H9lKGQK4BC7EoBJELxF1a2SKBIaiU4ZAm9yO93HW5iEf9gwuCuknjjQ2trzjv4=]
• Title: Targeting Inhibition of Notch 1 Can Promote mTOR Signaling Pathway in Tumor-Related Macrophage to Regulate the Development of Ovarian Cancer - PubMed Source: PubMed (NIH) URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwGOldfJOaEZ6UlqRRPSdGKZdrAOtfuiiIS4GVwuB58YCCZytLvZ70iQf6MCQN96pzjQOrrWoqeljmtlaDD8h6ZCNGn4-Iyi42O_kBNW0XYBPROT_B7exVhlqH0i2KKPl82OY=]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Nordihydroguaiaretic acid | NDGA | Lipoxygenase Inhibitor | Ambeed.com [ambeed.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. NB-64-45639-5mg | mTOR inhibitor 13 [1144075-44-4] Clinisciences [clinisciences.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Targeting Inhibition of Notch 1 Can Promote mTOR Signaling Pathway in Tumor-Related Macrophage to Regulate the Development of Ovarian Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Optimizing Preclinical Efficacy: A Guide to Dosing Regimens for mTOR Inhibitor-13 in Murine Xenograft Models

Abstract

This application note provides a comprehensive, scientifically-grounded framework for researchers to determine the optimal dosing regimen for mTOR inhibitors in murine xenograft models. While using the designation "mTOR inhibitor-13" (mTORi-13) for illustrative purposes, the principles and protocols detailed herein are broadly applicable, with a specific focus on agents analogous to second-generation mTORC1 inhibitors like Everolimus. We will dissect the critical interplay between the PI3K/AKT/mTOR signaling pathway, pharmacokinetics (PK), pharmacodynamics (PD), and anti-tumor efficacy to establish a robust, data-driven dosing strategy. This guide offers detailed, step-by-step protocols for essential experiments, data interpretation, and visual aids to facilitate understanding and implementation in a preclinical research setting.

Introduction: The Rationale for Targeting the mTOR Pathway

The mechanistic target of rapamycin (mTOR) is a serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] It integrates signals from various upstream pathways, including the frequently dysregulated PI3K/AKT pathway, in response to growth factors, nutrients, and cellular energy levels.[3] In many human cancers, aberrant activation of the mTOR signaling pathway is a key driver of tumorigenesis, making it a highly attractive therapeutic target.[4][5]

mTOR functions within two distinct multiprotein complexes: mTORC1 and mTORC2.[1] First-generation mTOR inhibitors, such as rapamycin and its analogs (rapalogs) like everolimus, primarily target mTORC1.[1][6] They achieve this by forming a complex with the intracellular protein FKBP12, which then binds to and inhibits mTORC1 activity.[7][8] This inhibition disrupts downstream signaling, primarily through S6 kinase 1 (S6K1) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), leading to reduced protein synthesis and cell cycle arrest.[3][8] Our model compound, mTORi-13, is conceptualized as such an mTORC1-selective inhibitor.

Mechanism of Action and Pharmacodynamic Biomarkers

Understanding the signaling cascade is paramount to designing effective preclinical studies. Inhibition of mTORC1 by mTORi-13 is expected to block the phosphorylation of its key downstream effectors. The phosphorylation status of these proteins, therefore, serves as a direct pharmacodynamic (PD) biomarker of target engagement.

• p-S6K1 (Phosphorylated S6 Kinase 1): A direct substrate of mTORC1.

• p-S6 (Phosphorylated Ribosomal Protein S6): A downstream effector of S6K1. Its phosphorylation at sites like Ser240/244 is a robust and commonly used biomarker for mTORC1 activity in both preclinical and clinical settings.[9][10][11]

• p-4E-BP1 (Phosphorylated 4E-BP1): Inhibition of its phosphorylation is another key indicator of mTORC1 inhibition.[12]

The following diagram illustrates the core PI3K/AKT/mTORC1 signaling pathway and the point of intervention for mTORi-13.

Caption: PI3K/AKT/mTORC1 signaling pathway and mTORi-13 inhibition.

Foundational Studies: Pre-Xenograft Characterization

Prior to initiating in vivo efficacy studies, a baseline understanding of the compound's potency and pharmacokinetic profile is essential.

In Vitro Potency (IC50 Determination)

The first step is to determine the concentration of mTORi-13 required to inhibit the proliferation of a panel of relevant human cancer cell lines by 50% (IC50). This data helps in selecting appropriate cell lines for xenograft models.

Protocol 1: Cell Viability Assay for IC50 Determination

• Cell Plating: Seed cancer cells (e.g., MCF-7, PC-3, HCT116) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 10-point serial dilution of mTORi-13 in culture medium, typically starting from 10 µM. Include a vehicle control (e.g., 0.1% DMSO).

• Treatment: Remove the overnight medium from the cells and add 100 µL of the mTORi-13 dilutions or vehicle control.

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO2).

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®, Resazurin) and measure the signal according to the manufacturer's protocol using a plate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and plot the dose-response curve using non-linear regression (log(inhibitor) vs. normalized response) to calculate the IC50 value.

Cell Line	Cancer Type	PTEN Status	IC50 (nM) for mTORi-13
MCF-7	Breast	Wild-Type	1.5
PC-3	Prostate	Null	0.8
U87-MG	Glioblastoma	Null	0.5
HCT116	Colon	Wild-Type	10.2
Table 1: Example in vitro potency of mTORi-13 across cancer cell lines with varying PTEN status, a key upstream regulator of the mTOR pathway.

Murine Pharmacokinetics (PK)

A pilot PK study in non-tumor-bearing mice is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) profile of mTORi-13. This informs the initial dose levels and schedule for subsequent efficacy studies.[13]

Protocol 2: Single-Dose Oral PK Study in Mice

• Animals: Use 8-week-old female BALB/c or C57BL/6J mice (n=3 per time point).[14]

• Dosing: Administer a single oral gavage dose of mTORi-13 (e.g., 5 mg/kg) formulated in an appropriate vehicle.[14]

• Sample Collection: Collect blood samples (via submandibular or saphenous vein) into K2-EDTA tubes at pre-dose and at multiple time points post-dose (e.g., 0.5, 1, 2, 4, 8, 24 hours).[13]

• Plasma Preparation: Centrifuge blood at 2,000 x g for 10 minutes at 4°C to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of mTORi-13 in plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

Parameter	Definition	Value (5 mg/kg, PO)
Tmax	Time to reach maximum plasma concentration	1.0 hr
Cmax	Maximum observed plasma concentration	250 ng/mL
AUC(0-24h)	Area under the curve from 0 to 24 hours	1500 hr*ng/mL
t1/2	Terminal half-life	~6 hr
Table 2: Representative pharmacokinetic parameters for mTORi-13 following a single oral dose in mice. Note that PK can be influenced by factors like sex and feeding status.[14][15]

Determining the Optimal Dosing Regimen In Vivo

The central goal is to identify a dosing regimen that maximizes anti-tumor activity while minimizing host toxicity. This is achieved through a systematic process of establishing the xenograft model, defining the tolerability limits, and then evaluating efficacy across a range of doses and schedules.

Caption: Workflow for determining the optimal in vivo dosing regimen.

Xenograft Model Establishment

Protocol 3: Subcutaneous Xenograft Implantation

• Cell Preparation: Harvest cancer cells (e.g., PC-3) during the logarithmic growth phase. Wash with sterile PBS and resuspend in a 1:1 mixture of PBS and Matrigel®/Cultrex BME at a concentration of 2 x 10^7 cells/mL.[16][17] Keep the cell suspension on ice.

• Animals: Use 6-8 week old female immunodeficient mice (e.g., athymic Nude or NOD-SCID).

• Implantation: Subcutaneously inject 100 µL of the cell suspension (2 x 10^6 cells) into the right flank of each mouse.[17][18]

• Tumor Growth Monitoring: Monitor mice 2-3 times per week. Once tumors are palpable, measure tumor dimensions using digital calipers. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .[17]

• Randomization: When mean tumor volume reaches 100-150 mm³, randomize mice into treatment groups (n=8-10 per group) with similar mean tumor volumes.[19]

Dose-Ranging and Efficacy Assessment

This study aims to identify the dose(s) that produce a significant anti-tumor effect. It should be guided by the PK data and the MTD study (if performed first).

Protocol 4: In Vivo Efficacy Study

• Group Setup: Establish treatment groups. For example:

  • Group 1: Vehicle Control (daily oral gavage)

  • Group 2: mTORi-13 (1 mg/kg, daily oral gavage)

  • Group 3: mTORi-13 (3 mg/kg, daily oral gavage)

  • Group 4: mTORi-13 (10 mg/kg, daily oral gavage)

• Treatment: Administer the designated treatments for a period of 14-21 days.

• Monitoring:

  • Tumor Volume: Measure tumors 2-3 times per week.

  • Body Weight: Record individual body weights 2-3 times per week as a general measure of toxicity. A sustained body weight loss of >15-20% is a common humane endpoint.[20][21]

  • Clinical Observations: Monitor animals daily for any signs of distress or toxicity (e.g., lethargy, ruffled fur).

• Endpoint: The study concludes when tumors in the control group reach a predetermined size limit (e.g., 1500-2000 mm³) or after the planned treatment duration.

• Data Analysis:

  • Plot mean tumor volume (+/- SEM) over time for each group.

  • Calculate the Tumor Growth Inhibition (TGI) percentage at the end of the study using the formula: TGI (%) = [1 - (ΔT / ΔC)] x 100 Where ΔT is the change in mean tumor volume of the treated group and ΔC is the change in mean tumor volume of the control group.[22]

Dose (mg/kg, QD)	Mean Final Tumor Volume (mm³)	% TGI	Mean Body Weight Change (%)
Vehicle	1650	-	+5.2
1	1155	35%	+4.8
3	660	68%	+2.1
10	380	85%	-4.5
Table 3: Example results from a dose-ranging efficacy study for mTORi-13 in a PC-3 xenograft model.

Pharmacodynamic (PD) Assessment

A satellite PD study is essential to confirm that the observed anti-tumor efficacy correlates with target inhibition within the tumor tissue.

Protocol 5: Tumor Pharmacodynamic Analysis

• Study Design: Use a separate cohort of tumor-bearing mice (n=3-4 per group/time point).

• Dosing: Administer a single dose of vehicle or mTORi-13 at various levels (e.g., 1, 3, 10 mg/kg).

• Tissue Collection: Euthanize mice at specific time points post-dose (e.g., 2, 8, 24 hours) that are relevant to the PK profile (e.g., around Tmax and later).

• Tumor Processing: Excise tumors immediately and snap-freeze in liquid nitrogen or place in lysis buffer containing phosphatase and protease inhibitors.

• Western Blot Analysis:

  • Homogenize tumor tissue and extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate 30-50 µg of protein lysate via SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against p-S6 (Ser240/244) , total S6, and a loading control (e.g., β-actin).[23][24]

  • Incubate with an appropriate HRP-conjugated secondary antibody.

  • Visualize bands using an ECL substrate and quantify band intensity using densitometry software.

• Data Analysis: Calculate the ratio of p-S6 to total S6 for each sample and normalize to the vehicle control group. This demonstrates the degree and duration of target inhibition at each dose level.[11]

Data Integration and Optimal Regimen Selection

The optimal dosing regimen is found at the intersection of maximal efficacy, sustained target modulation, and acceptable tolerability.

• Efficacy-PK/PD Correlation: Correlate the TGI data with the PK profile and the PD results. Does the efficacious dose (e.g., 3 mg/kg) achieve plasma concentrations that are above the in vitro IC50? Does this dose lead to sustained inhibition of p-S6 in the tumor for a significant portion of the dosing interval (e.g., >80% inhibition at 24 hours)?

• Therapeutic Window: The therapeutic window is the range between the minimum efficacious dose (the lowest dose showing significant TGI) and the maximum tolerated dose (MTD). A wide therapeutic window is desirable. The 10 mg/kg dose in the example shows strong efficacy with minimal toxicity, suggesting it is well within the therapeutic window.

Based on the integrated data from our examples, a daily oral dose of 3-10 mg/kg of mTORi-13 would be identified as the optimal dosing regimen for further preclinical development, as it provides robust, dose-dependent tumor growth inhibition with sustained target modulation and is well-tolerated.

Conclusion

Establishing an optimal dosing regimen is a critical, multi-faceted process that forms the bedrock of preclinical drug development. By systematically integrating in vitro potency, in vivo pharmacokinetics, pharmacodynamics, and efficacy studies, researchers can build a robust data package. This logical, evidence-based approach not only ensures the selection of a dose and schedule with the highest probability of translational success but also adheres to the ethical principles of animal research by refining procedures and reducing the number of animals required for definitive studies.[20]

References

• Dosing-time, feeding, and sex-dependent variations of everolimus pharmacokinetics in mice. (2024). Journal of Pharmaceutical and Biomedical Analysis.

• Exploring the mTOR Signalling Pathway and Its Inhibitory Scope in Cancer. (2023). MDPI. Available at: [Link]

• The mTOR Signalling Pathway in Human Cancer. (2009). PMC. Available at: [Link]

• Unveiling the Role of Mechanistic Target of Rapamycin Kinase (MTOR) Signaling in Cancer Progression and the Emergence of MTOR Inhibitors as Therapeutic Strategies. (2024). ACS Pharmacology & Translational Science. Available at: [Link]

• How can one calculate tumor growth inhibition? (2014). ResearchGate. Available at: [Link]

• mTOR Signaling in Cancer and mTOR Inhibitors in Solid Tumor Targeting Therapy. (2020). PMC. Available at: [Link]

• Physiologically based pharmacokinetic models for everolimus and sorafenib in mice. (2015). PMC. Available at: [Link]

• What is the mechanism of Everolimus? (2024). Patsnap Synapse. Available at: [Link]

• Everolimus Drug Overview. (2026). Liv Hospital. Available at: [Link]

• Markers for Efficacy of Mammalian Target of Rapamycin Inhibitor. (2012). Anticancer Research. Available at: [Link]

• Targeting the mTOR Signaling Network for Cancer Therapy. (2009). ASCO Publications. Available at: [Link]

• Physiologically-based Pharmacokinetic Models for Everolimus and Sorafenib in Mice. (n.d.). University of Florida. Available at: [Link]

• Rapamycin and mTORC1 Inhibition in the Mouse: Skin Cancer Prevention. (2011). AACR Journals. Available at: [Link]

• Pharmacodynamic Monitoring of mTOR Inhibitors. (2019). PubMed. Available at: [Link]

• Comparative pharmacokinetics of RAD001 (everolimus) in normal and tumor-bearing rodents. (2010). PubMed. Available at: [Link]

• Impact of aging on the pharmacokinetic profile of everolimus in male mice. (2026). ResearchGate. Available at: [Link]

• Everolimus. (n.d.). Wikipedia. Available at: [Link]

• mTORC1. (n.d.). Wikipedia. Available at: [Link]

• Everolimus. (n.d.). Working Group for New TB Drugs. Available at: [Link]

• Inhibition of the Mechanistic Target of Rapamycin (mTOR)–Rapamycin and Beyond. (2015). PMC. Available at: [Link]

• Markers for Efficacy of Mammalian Target of Rapamycin Inhibitor. (2012). Anticancer Research. Available at: [Link]

• Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. (n.d.). Bio-Techne. Available at: [Link]

• Dissecting the biology of mTORC1 beyond rapamycin. (2018). PMC. Available at: [Link]

• Establishment of Patient-Derived Xenografts in Mice. (2016). Bio-protocol. Available at: [Link]

• An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models. (2021). PMC. Available at: [Link]

• STATISTICAL INFERENCE FOR TUMOR GROWTH INHIBITION T/C RATIO. (2007). PMC. Available at: [Link]

• Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation. (2016). ASCO Publications. Available at: [Link]

• Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies. (2011). PMC. Available at: [Link]

• Cell numbers for Xenograft tumor model induction. (2012). ResearchGate. Available at: [Link]

• Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. (2023). PMC. Available at: [Link]

• Biomarker Development for the Clinical Activity of the mTOR Inhibitor Everolimus (RAD001): Processes, Limitations, and Further Proposals. (2009). PMC. Available at: [Link]

• Beyond The T/C Ratio: Old And New Anticancer Activity Scores In Vivo. (2019). Dove Medical Press. Available at: [Link]

• Preclinical pharmacodynamic studies of Aurora A inhibition by MLN8054. (n.d.). AACR. Available at: [Link]

• Phospho-S6 Ribosomal Protein (RPS6)-S240/244 Antibody. (n.d.). Assay Genie. Available at: [Link]

• Optimal Dosing for Targeted Therapies in Oncology: Drug Development Cases Leading by Example. (2016). AACR Journals. Available at: [Link]

• Guidelines for the welfare and use of animals in cancer research. (2010). PMC. Available at: [Link]

• Guidelines for the Care and Use of Mammals in Neuroscience and Behavioral Research. (2003). The National Academies Press. Available at: [Link]

• Oncology Dose Finding Workshop. (2016). American Association for Cancer Research (AACR). Available at: [Link]

• Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory. (n.d.). The Jackson Laboratory. Available at: [Link]

• Guidelines for Endpoints in Animal Study Proposals. (n.d.). National Institutes of Health. Available at: [Link]

• Guidelines for the use of animals in cancer research. (n.d.). Norecopa. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mTOR Signaling in Cancer and mTOR Inhibitors in Solid Tumor Targeting Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. mdpi.com [mdpi.com]
• 5. The mTOR Signalling Pathway in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Everolimus: An Review on the Mechanism of Action and Clinical Data_Chemicalbook [chemicalbook.com]
• 7. What is the mechanism of Everolimus? [synapse.patsnap.com]
• 8. int.livhospital.com [int.livhospital.com]
• 9. Pharmacodynamic Monitoring of mTOR Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Markers for Efficacy of Mammalian Target of Rapamycin Inhibitor | Anticancer Research [ar.iiarjournals.org]
• 11. ascopubs.org [ascopubs.org]
• 12. Biomarker Development for the Clinical Activity of the mTOR Inhibitor Everolimus (RAD001): Processes, Limitations, and Further Proposals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Physiologically based pharmacokinetic models for everolimus and sorafenib in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dosing-time, feeding, and sex-dependent variations of everolimus pharmacokinetics in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparative pharmacokinetics of RAD001 (everolimus) in normal and tumor-bearing rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME | Bio-Techne [bio-techne.com]
• 17. yeasenbio.com [yeasenbio.com]
• 18. researchgate.net [researchgate.net]
• 19. bio-protocol.org [bio-protocol.org]
• 20. Guidelines for the welfare and use of animals in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ibirapuera.br [ibirapuera.br]
• 22. ascopubs.org [ascopubs.org]
• 23. Phospho-S6 (Ser240, Ser244) Polyclonal Antibody | Invitrogen (PA5-85822) [thermofisher.com]
• 24. Phospho-S6 Ribosomal Protein (Ser240/244) (D68F8) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]

Application Note: Formulation and Intraperitoneal Administration of mTOR Inhibitor-13 in Murine Models

Executive Summary

The mammalian target of rapamycin (mTOR) is a central kinase regulating cell growth, metabolism, and survival. While first-generation allosteric inhibitors (rapalogs) only partially inhibit mTORC1, next-generation ATP-competitive inhibitors target both mTORC1 and mTORC2, preventing feedback activation of AKT. mTOR Inhibitor-13 (also known in the literature as Compound 9g) is a highly potent, selective ATP-competitive dual mTOR/PI3K inhibitor[1]. Due to its highly lipophilic nature and rigid crystal lattice, formulating this compound for in vivo intraperitoneal (IP) injection requires a precise multi-component vehicle. This application note details the physicochemical rationale, self-validating formulation protocol, and IP administration guidelines for murine models.

Pharmacological & Physicochemical Profile

Understanding the target profile and physical properties of mTOR Inhibitor-13 is critical for designing an effective in vivo formulation. The compound exhibits sub-nanomolar potency against mTOR while maintaining a favorable selectivity window over PI3K-alpha[2].

Property	Value / Description
Chemical Name / Class	2-arylthieno[3,2-d]pyrimidine derivative[1]
Primary Target (IC₅₀)	mTOR (0.29 nM)[2]
Secondary Target (IC₅₀)	PI3K-α (119 nM)[2]
Molecular Weight	458.54 g/mol
Solubility Profile	Highly hydrophobic; insoluble in aqueous buffers; soluble in DMSO
Recommended In Vivo Vehicle	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline[3]

Mechanistic Rationale: Pathway Inhibition

Unlike rapalogs that only target mTORC1, mTOR Inhibitor-13 acts as an ATP-competitive inhibitor at the kinase domain, effectively shutting down both mTORC1 (protein synthesis) and mTORC2 (cell survival/cytoskeleton), while also exerting secondary inhibition on upstream PI3K[1].

Figure 1: Mechanism of action of mTOR Inhibitor-13 targeting the PI3K/AKT/mTOR signaling cascade.

Vehicle Formulation Strategy (E-E-A-T Rationale)

To achieve a stable, bioavailable solution for IP injection, the formulation must bridge the gap between the compound's extreme hydrophobicity and the physiological aqueous environment of the peritoneal cavity. We utilize a highly validated 4-component system[4]:

• 10% DMSO (Dimethyl Sulfoxide): The Primary Disruptor. mTOR Inhibitor-13 possesses strong intermolecular crystal lattice energies. DMSO is required to fully disrupt this lattice and achieve primary molecular dispersion.

• 40% PEG300 (Polyethylene Glycol 300): The Dielectric Bridge. Adding water directly to DMSO causes an immediate drop in the dielectric constant, leading to rapid drug precipitation. PEG300 acts as a co-solvent, gradually lowering the polarity gap.

• 5% Tween-80 (Polysorbate 80): The Micellar Stabilizer. As a non-ionic surfactant, Tween-80 lowers surface tension and forms protective micelles around the hydrophobic drug core, preventing Ostwald ripening and aggregation[3].

• 45% Saline (0.9% NaCl): The Isotonic Diluent. Pure organic solvents cause severe tissue necrosis and osmotic shock in vivo. Saline ensures the final microemulsion is physiologically tolerated by the murine peritoneal lining[4].

Step-by-Step Formulation Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the optical clarity check is passed. Note: The percentages refer to the final volume ratio.

Example: Preparing 1 mL of a 2.5 mg/mL working solution.

• Step 1: Primary Dissolution (10% Volume)

  • Weigh 2.5 mg of mTOR Inhibitor-13.

  • Add 100 µL of anhydrous DMSO.

  • Vortex and sonicate in a water bath (room temperature to 37°C) for 5–10 minutes.

  • Validation Check: The solution must be 100% optically clear with no floating particulates.

• Step 2: Co-solvent Addition (40% Volume)

  • Add 400 µL of PEG300 to the DMSO stock.

  • Vortex vigorously for 30 seconds.

  • Validation Check: If turbidity appears here, the initial DMSO dissolution was incomplete. Discard and restart.

• Step 3: Surfactant Stabilization (5% Volume)

  • Add 50 µL of Tween-80.

  • Pipette up and down to mix, as Tween-80 is highly viscous. Vortex for 1 minute.

• Step 4: Aqueous Dilution (45% Volume)

  • Crucial: Add 450 µL of 0.9% Saline dropwise (approx. 50 µL at a time) while continuously vortexing the tube.

  • Validation Check: The final solution must remain a clear, stable micellar dispersion.

Figure 2: Sequential co-solvent formulation workflow for hydrophobic small molecules.

In Vivo Administration (Intraperitoneal Injection)

Once formulated, the compound should be administered immediately to prevent long-term precipitation.

• Dosing Volume: The standard maximum IP injection volume for mice is 10 mL/kg . For a standard 20 g mouse, the injection volume should be exactly 200 µL.

• Needle Specifications: Use a 27G to 30G, 0.5-inch needle to minimize tissue trauma.

• Technique:

  • Restrain the mouse securely, exposing the ventral abdomen.

  • Tilt the mouse with the head tilted slightly downward (approx. 30 degrees) to allow visceral organs to shift cranially.

  • Target the lower right quadrant of the abdomen to avoid the cecum (located on the left) and the urinary bladder (midline).

  • Insert the needle at a 30-degree angle, aspirate slightly to ensure you have not entered a blood vessel or the bowel, and inject smoothly.

Quality Control & Troubleshooting

• Issue: Compound crashes out (precipitates) during Step 4.

  • Causality: The saline was added too quickly, causing a localized spike in the dielectric constant before Tween-80 micelles could encapsulate the drug.

  • Solution: Discard the batch. On the next attempt, ensure saline is added dropwise with aggressive vortexing between drops.

• Issue: Injection site inflammation or peritoneal adhesions.

  • Causality: DMSO concentrations exceeding 10–15% can cause localized toxicity and pain[3].

  • Solution: Strictly adhere to the 10% DMSO limit. If the drug requires more DMSO to dissolve, you must lower the target concentration (mg/mL) of the working solution and inject a slightly larger volume (up to 10 mL/kg).

References

2.[1] Title: Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K Source: Bioorganic & Medicinal Chemistry Letters (PubMed) URL: [Link]

3.[3] Title: What is the solubility protocol of GSK805 in DMSO, PEG300, and Tween-80? (Standard Co-solvent Formulation Guidelines) Source: ResearchGate URL: [Link]

4.[4] Title: Troubleshooting: Is the dissolution scheme of 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline tolerated by animals? Source: ResearchGate URL: [Link]

Sources

• 1. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Quantifying 4E-BP1 Phosphorylation Dynamics Following mTOR Inhibitor-13 Administration

Mechanistic Background & Rationale

The mechanistic target of rapamycin (mTOR) is a master kinase that regulates cell growth, proliferation, and protein synthesis. A critical downstream effector of the mTORC1 complex is the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1)[1]. In its hypophosphorylated state, 4E-BP1 tightly binds to eIF4E, preventing the formation of the eIF4F translation initiation complex and effectively halting cap-dependent translation[2].

mTORC1 phosphorylates 4E-BP1 in a strict hierarchical manner: priming phosphorylations at Thr37 and Thr46 are required for subsequent phosphorylation at Ser65 and Thr70, which ultimately triggers the conformational change that releases eIF4E[3]. While allosteric inhibitors like rapamycin effectively block the phosphorylation of S6K, they often fail to sustainably inhibit 4E-BP1 phosphorylation due to rapamycin-resistant mTORC1 functions[4]. This incomplete inhibition serves as a primary mechanism of resistance in various cancers[5].

To overcome this limitation, ATP-competitive mTOR inhibitors were developed. mTOR Inhibitor-13 (Compound 9g) is a highly potent, orally active dual inhibitor of mTOR (IC50 = 0.29 nM) and PI3K-α (IC50 = 119 nM)[6]. By directly competing with ATP at the kinase domain, mTOR Inhibitor-13 completely abolishes 4E-BP1 phosphorylation, offering a robust pharmacological tool for deep translational repression[6].

Fig 1: Mechanism of action of mTOR Inhibitor-13 on the PI3K/mTOR/4E-BP1 signaling axis.

Experimental Design: A Self-Validating System

Measuring 4E-BP1 phosphorylation requires strict preservation of the cellular phosphoproteome. 4E-BP1 is exceptionally sensitive to endogenous phosphatases (e.g., PP2A) during lysis. Furthermore, because 4E-BP1 is a low-molecular-weight protein (~15-20 kDa), standard immunoblotting techniques must be optimized to prevent protein "blow-through" during membrane transfer.

To ensure this protocol is a self-validating system , we pair direct phosphoproteomic profiling (Western blotting of whole-cell lysates) with a functional m7GTP pull-down assay . The m7GTP agarose beads mimic the 5' mRNA cap, precipitating eIF4E and any bound 4E-BP1[4].

Causality Check: If mTOR Inhibitor-13 successfully inhibits mTORC1, the decrease in p-4E-BP1 (Thr37/46) observed in the lysate must perfectly correlate with an increase in total 4E-BP1 co-precipitating with eIF4E in the pull-down. This orthogonal validation distinguishes true pharmacological inhibition from experimental lysis artifacts.

Quantitative Data Summary

Parameter	mTOR Inhibitor-13 (Compound 9g)	Rapamycin (Allosteric Control)
mTORC1 Inhibition (IC50)	0.29 nM	~0.1 nM
PI3K-α Inhibition (IC50)	119 nM	> 10,000 nM
p-4E-BP1 (Thr37/46) Status	Complete dephosphorylation	Partial / Resistant
p-S6K (Thr389) Status	Complete dephosphorylation	Complete dephosphorylation
eIF4E-4E-BP1 Binding	Strongly Enhanced	Weakly Enhanced / Transient

Step-by-Step Protocol

Phase 1: Cell Culture and Compound Administration

• Seeding: Plate HCT116 or LNCaP cells in 10 cm dishes to reach 70-80% confluency on the day of the experiment.

• Starvation (Optional but recommended): Serum-starve cells overnight (0.1% FBS) to establish a low basal phosphorylation baseline, followed by a 30-minute restimulation with 10% FBS prior to treatment to synchronize mTORC1 activation.

• Treatment: Administer mTOR Inhibitor-13 at varying concentrations (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM) for 2 hours. Include a DMSO vehicle control and a Rapamycin control (20 nM).

Phase 2: Cell Lysis (Critical Step)

Causality: 4E-BP1 dephosphorylates rapidly post-lysis. The inclusion of robust phosphatase inhibitors is non-negotiable.

• Place dishes on ice and wash twice with ice-cold PBS.

• Add 500 µL of ice-cold RIPA buffer supplemented with:

  • 1x Protease Inhibitor Cocktail

  • 50 mM NaF (Ser/Thr phosphatase inhibitor)

  • 1 mM Na₃VO₄ (Tyr phosphatase inhibitor)

  • 10 mM β-glycerophosphate

• Scrape cells, transfer to pre-chilled microcentrifuge tubes, and incubate on ice for 15 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube and quantify protein concentration via BCA assay.

Phase 3: m7GTP Pull-Down (Functional Validation)

• Aliquot 500 µg of total protein lysate into a new tube. Bring the volume to 500 µL with lysis buffer.

• Add 25 µL of pre-washed 7-methyl GTP (m7GTP) agarose bead slurry.

• Rotate at 4°C for 2 hours to allow eIF4E (and bound 4E-BP1) to bind the cap analog.

• Centrifuge at 2,000 x g for 1 minute. Discard the supernatant.

• Wash beads three times with ice-cold lysis buffer.

• Resuspend beads in 30 µL of 2x Laemmli Sample Buffer and boil at 95°C for 5 minutes to elute the complexes.

Phase 4: SDS-PAGE and Western Blotting

Causality: Due to the small size of 4E-BP1 (15-20 kDa), standard 0.45 µm nitrocellulose membranes will result in protein loss.

• Electrophoresis: Load 20 µg of whole-cell lysate (for direct profiling) and 15 µL of the m7GTP eluate onto a 4-12% Bis-Tris polyacrylamide gel.

• Transfer: Transfer proteins to a 0.2 µm PVDF membrane at 30V for 1 hour at 4°C.

• Probing: Block with 5% BSA in TBST for 1 hour. Probe overnight at 4°C with the following primary antibodies:

  • Anti-phospho-4E-BP1 (Thr37/46)

  • Anti-phospho-4E-BP1 (Ser65)

  • Anti-Total 4E-BP1 (Note: Total 4E-BP1 often appears as multiple bands representing different phosphorylation states; Inhibitor-13 treatment will collapse these into a single, faster-migrating unphosphorylated band[3]).

  • Anti-eIF4E (Loading control for the m7GTP pull-down).

  • Anti-GAPDH (Loading control for whole-cell lysates).

Fig 2: Experimental workflow for validating 4E-BP1 phosphorylation and functional eIF4E binding.

References

• mTOR inhibitor-13 - MedchemExpress.
• Incomplete inhibition of phosphorylation of 4E-BP1 as a mechanism of primary resistance to ATP-competitive mTOR inhibitors Source: NIH PMC URL
• 4E-BP1 Inhibitors Source: Santa Cruz Biotechnology URL
• 4E-BP1 Is a Tumor Suppressor Protein Reactivated by mTOR Inhibition in Head and Neck Cancer Source: AACR Journals URL
• Rapamycin differentially inhibits S6Ks and 4E-BP1 to mediate cell-type-specific repression of mRNA translation Source: PNAS URL
• Hierarchical phosphorylation of the translation inhibitor 4E-BP1 Source: NIH PMC URL

Sources

• 1. scbt.com [scbt.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Hierarchical phosphorylation of the translation inhibitor 4E-BP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Incomplete inhibition of phosphorylation of 4E-BP1 as a mechanism of primary resistance to ATP-competitive mTOR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: Flow Cytometry Protocols for mTOR Inhibitor-13 Apoptosis Assays

Introduction & Mechanistic Rationale

In the landscape of targeted oncology and drug development, the PI3K/AKT/mTOR signaling axis is a critical regulator of cellular metabolism, proliferation, and survival. mTOR Inhibitor-13 (Compound 9g) is a highly potent, orally active aryl ureido compound engineered as a dual inhibitor. It exhibits profound selectivity and binding affinity, inhibiting mTOR with an IC50 of 0.29 nM and PI3K-α with an IC50 of 119 nM[1].

While first-generation rapalogs primarily induce cytostatic cell-cycle arrest, dual PI3K/mTOR inhibitors completely abrogate survival signaling, robustly driving malignant cells into programmed cell death (apoptosis)[2]. Flow cytometry remains the gold standard for quantifying these apoptotic shifts because it allows for the high-throughput, single-cell multiplexing of membrane asymmetry and intracellular enzymatic activity[3]. This application note provides a self-validating, step-by-step flow cytometry methodology designed specifically for profiling mTOR inhibitor-13-induced apoptosis.

Signaling Pathway & Assay Workflow Visualization

PI3K/AKT/mTOR inhibition by mTOR Inhibitor-13 leading to Caspase-dependent apoptosis.

Quantitative Data Summary: Expected Assay Outcomes

Understanding the target affinity of mTOR inhibitor-13 is crucial for establishing your dosing gradient. The table below summarizes the inhibitor's profile and the expected population shifts during a standard 48-hour flow cytometry assay.

Compound Target	Target Affinity (IC50)	Expected Viable (Q3)	Expected Early Apoptotic (Q4)	Expected Late Apoptotic (Q2)
mTOR (mTORC1/2)	0.29 nM	Dose-dependent decrease	Significant increase	Moderate increase
PI3K-α	119.0 nM	-	-	-

Note: Absolute apoptotic percentages will vary based on the intrinsic sensitivity of the chosen cell line (e.g., PTEN-null vs. wild-type).

Experimental Design: The Causality of the Multiplexed System

A robust protocol must be a self-validating system. Relying on a single marker for apoptosis can lead to false positives (e.g., mechanical damage during harvesting mimicking necrosis). We utilize a multiplexed approach for the following mechanistic reasons:

• Annexin V-FITC: Detects the externalization of phosphatidylserine (PS). In healthy cells, PS is restricted to the inner membrane leaflet. During early apoptosis, flippase enzymes are cleaved, and PS is exposed to the extracellular environment[4].

• Propidium Iodide (PI): A vital dye that intercalates with DNA but cannot cross an intact cell membrane. It distinguishes late apoptotic/necrotic cells (membrane compromised) from early apoptotic cells (membrane intact)[4].

• Active Caspase-3 (Parallel Assay): Annexin V staining alone cannot differentiate between classical apoptosis and other forms of programmed cell death. Intracellular staining for cleaved (active) Caspase-3 confirms that PS externalization is driven by the classical executioner pathway[5].

Detailed Step-by-Step Methodologies

Cell Culture and Compound Treatment

• Cell Seeding: Seed target cancer cells (e.g., HCT116 or MDA-MB-231) in 6-well plates at a density of 3×105 cells/well. Incubate overnight at 37°C with 5% CO₂ to allow for adherence[3].

• Treatment: Prepare a serial dilution of mTOR inhibitor-13 in DMSO. Treat cells with a concentration gradient (e.g., 1 nM, 10 nM, 100 nM, 500 nM) for 24 to 48 hours[4].

• Control Implementation: Include a vehicle control (DMSO ≤ 0.1%) to establish baseline viability, and a positive control (e.g., 1 μ M Staurosporine for 4 hours) to validate reagent efficacy.

Cell Harvesting (Critical Step)

Causality Note: Apoptotic cells lose focal adhesions and detach from the culture plate. Discarding the culture media will artificially deplete the late apoptotic population, skewing your data.

• Collect the culture media from each well into appropriately labeled 15 mL conical tubes[5].

• Wash the adherent cells gently with 1X cold PBS and add the wash to the collection tube.

• Add Trypsin-EDTA and incubate until cells detach. Neutralize immediately with serum-containing media to prevent enzymatic cleavage of surface PS.

• Pool the detached cells with the previously collected media. Centrifuge at 300 x g for 5 minutes at 4°C.

Annexin V-FITC / PI Surface Staining Protocol

• Wash the cell pellet twice with cold PBS to remove residual serum.

• Resuspend cells in 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL. Causality Note: Annexin V binding to PS is strictly calcium-dependent. Using standard PBS instead of the specialized Binding Buffer will result in complete assay failure[3].

• Transfer 100 μ L of the cell suspension to a 5 mL flow cytometry tube.

• Add 5 μ L of Annexin V-FITC and 5 μ L of PI.

• Gently vortex and incubate for 15 minutes at room temperature in the dark[4].

• Add 400 μ L of 1X Annexin V Binding Buffer to each tube. Analyze via flow cytometry within 1 hour.

Intracellular Active Caspase-3 Staining (Parallel Assay)

Because PI requires unfixed cells and intracellular staining requires fixation, Caspase-3 must be run in a parallel sample.

• Following harvesting, fix cells in 4% paraformaldehyde for 10 minutes at room temperature[5].

• Wash and permeabilize using a commercial Perm/Wash buffer (or 0.1% Triton X-100 in PBS).

• Stain with a PE-conjugated anti-active Caspase-3 antibody for 30 minutes at room temperature in the dark.

• Wash twice with Perm/Wash buffer and resuspend in PBS for acquisition.

Flow Cytometry Acquisition & Trustworthiness Validation

To ensure the integrity of your data, strict gating and compensation protocols must be followed:

• Debris Exclusion: Plot FSC-A vs. SSC-A. Gate out subcellular debris (bottom left corner) which can non-specifically bind Annexin V.

• Doublet Discrimination: Plot FSC-A vs. FSC-H. Gate strictly on single cells to prevent false-positive dual-staining.

• Compensation Controls: You must run Unstained, Annexin V-FITC only, and PI only tubes. This calculates the compensation matrix to prevent FITC fluorescence spillover into the PI channel, which would artificially inflate the late apoptotic (Q2) population.

• Biological Validation: If mTOR inhibitor-13 induces true apoptosis, the population shift should progress chronologically from Q3 (Viable) → Q4 (Early Apoptotic) → Q2 (Late Apoptotic). If cells jump directly to Q1 (Necrotic) without passing through Q4, the compound concentration is likely too high, causing off-target chemical toxicity rather than programmed apoptosis[2].

References

• mTOR inhibitor-13 - MedchemExpress.
• Application Notes and Protocols for a PI3K/Akt/mTOR Pathway Inhibitor in Cell Culture Studies Source: BenchChem URL
• Source: PubMed Central (PMC)
• Evaluation of mTOR, NFκB and BCL-2 Inhibitor Activity In Vitro in Karpas 1106P, a Primary Mediastinal B-Cell Lymphoma Cell Line Source: MDPI URL
• Endothelial Cell mTOR Complex-2 Regulates Sprouting Angiogenesis Source: PLOS One URL

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mTOR inhibitors induce apoptosis in colon cancer cells via CHOP-dependent DR5 induction upon 4E-BP1 dephosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Endothelial Cell mTOR Complex-2 Regulates Sprouting Angiogenesis | PLOS One [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting mTOR Inhibitor Precipitation in Cell Culture Media

Welcome to the technical support guide for researchers, scientists, and drug development professionals encountering precipitation issues with mTOR inhibitors in cell culture applications. This resource is designed to provide in-depth, field-proven insights and actionable protocols to diagnose, resolve, and prevent compound precipitation, ensuring the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: I've just added my mTOR inhibitor to the cell culture medium, and it immediately turned cloudy. What is happening?

A1: This is a classic sign of "solvent shock," which is the most common cause of immediate precipitation. mTOR inhibitors, particularly rapalogs like Sirolimus (Rapamycin) and its derivatives, are often hydrophobic and have very low solubility in aqueous solutions like cell culture media.[1][][3] You likely prepared a highly concentrated stock solution in an organic solvent such as DMSO.[4][5] When this concentrated stock is rapidly diluted into the aqueous medium, the organic solvent disperses, and the local concentration of the inhibitor exceeds its solubility limit, causing it to crash out of solution.[6][7][8]

Q2: Why is DMSO recommended as a solvent if it causes this problem?

A2: DMSO is a powerful aprotic solvent capable of dissolving a wide range of water-insoluble compounds, making it an indispensable tool in pharmacology and cell biology.[4][9] The issue is not the solubility of the inhibitor in DMSO, but its lack of solubility in the final aqueous environment of the culture medium.[8] The goal is to use DMSO to create a high-concentration stock that can be carefully diluted to a final working concentration where the inhibitor remains soluble in the media, often with the final DMSO concentration kept below 0.5% to avoid cellular toxicity.[10][11]

Q3: My media looked clear initially, but I noticed a precipitate after incubating it for a few hours. What could be the cause?

A3: Delayed precipitation can be caused by several factors related to the incubator environment and media stability:

• Temperature Shifts: Changes in temperature can alter the solubility of both the inhibitor and various media components. High-molecular-weight proteins or salts can precipitate out of solution during temperature fluctuations, such as moving from refrigeration to 37°C.[12][13][14]

• pH Instability: The pH of your culture medium is critical for compound solubility.[14] The mTOR signaling pathway itself is sensitive to changes in extracellular and intracellular pH.[15][16] A drop in pH, which can occur in dense, metabolically active cultures, can alter the charge of your compound and cause it to precipitate. Conversely, a rise in pH due to CO₂ leakage can cause precipitation of salts like calcium phosphate.[17]

• Evaporation: If the incubator has low humidity or culture flasks are not properly sealed, evaporation can increase the concentration of all components, including your inhibitor, potentially pushing it past its solubility limit.[12][14]

• Interaction with Media Components: Components in the media, especially proteins found in fetal bovine serum (FBS), can sometimes interact with the inhibitor over time, leading to the formation of insoluble complexes.[6][18]

Q4: Can I just filter out the precipitate and use the remaining solution?

A4: Filtering is strongly discouraged.[6] The precipitate is your active compound. By filtering it out, you are removing an unknown amount of the inhibitor, which makes the final concentration in your experiment unknown and invalidates your results.[6][8] The correct approach is to address the root cause of the precipitation to ensure the compound is fully solubilized at the desired concentration.

Q5: How can I be sure the precipitate is my inhibitor and not something else, like bacterial contamination or media salts?

A5: This is a critical diagnostic step.

• Inhibitor Precipitation: Often appears as a fine, crystalline, or amorphous cloudiness that can be observed under a microscope. It typically occurs after the addition of the inhibitor.

• Bacterial/Fungal Contamination: Usually presents with a uniform turbidity throughout the medium, often accompanied by a rapid drop in pH (media turns yellow) and a distinct smell. Microscopic examination will reveal moving bacteria or fungal hyphae.[12][19]

• Media Salt/Protein Precipitation: Can be caused by improper storage, repeated freeze-thaw cycles, or temperature shocks.[13] This type of precipitate may appear even before the inhibitor is added. If you see a precipitate in your control flask (media + vehicle solvent only), the issue lies with the medium itself.[19]

Troubleshooting Guide: A Systematic Approach

If you are facing precipitation, use the following workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for mTOR inhibitor precipitation.

Data & Protocols for Success

Physicochemical Properties of Common mTOR Inhibitors

Proper handling starts with understanding the compound's properties. Most mTOR inhibitors are large, complex macrolides with poor water solubility.

Compound Name	Alternate Name	Molecular Weight ( g/mol )	Recommended Solvent	Solubility in Solvent
Sirolimus	Rapamycin	914.17	DMSO, Ethanol	≥ 100 mg/mL in DMSO; ≥ 50 mg/mL in Ethanol[20][21]
Everolimus	RAD001	958.2	DMSO, DMF, Ethanol	~10 mg/mL in Ethanol; ~10 mg/mL in DMSO[22][23]
Temsirolimus	CCI-779	1030.4	DMSO, Ethanol	Soluble in DMSO and Ethanol[24]
Torin 1	mTOR Inhibitor XI	493.56	DMSO	Soluble in DMSO

Note: Solubility values are approximate and can vary by supplier and purity. Always refer to the product-specific datasheet.

Protocol 1: Preparation of a 10 mM mTOR Inhibitor Stock Solution

This protocol provides a general method for preparing a concentrated stock solution in DMSO.

Materials:

• mTOR inhibitor powder

• High-quality, anhydrous DMSO (moisture-free)[9]

• Sterile, amber (light-protected) microcentrifuge tubes

• Calibrated analytical balance and sterile weighing paper

• Vortex mixer

Procedure:

• Bring to Room Temperature: Before opening, allow the inhibitor vial to equilibrate to room temperature in a desiccator to prevent condensation.[9]

• Calculate Required Mass: Determine the mass of the inhibitor needed. For example, to make 1 mL of a 10 mM Sirolimus (MW 914.17) stock: Mass (g) = 0.010 mol/L * 0.001 L * 914.17 g/mol = 0.00914 g = 9.14 mg

• Weighing: Carefully weigh the calculated amount of powder. For small quantities, it's often easier to weigh a slightly larger amount (e.g., 10 mg) and adjust the solvent volume accordingly.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the inhibitor powder in a sterile tube.

• Ensure Complete Solubilization: Vortex the solution thoroughly for 1-2 minutes.[4] If particulates remain, gentle warming in a 37°C water bath for 5-10 minutes or brief ultrasonication can aid dissolution.[4][21] Visually inspect to confirm the solution is clear.

• Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, light-protected tubes.[4][10] Store at -20°C or -80°C as recommended by the manufacturer. This minimizes repeated freeze-thaw cycles, which can cause the compound to fall out of solution.[6][20]

Caption: Workflow for preparing mTOR inhibitor stock solutions.

Protocol 2: Stepwise Dilution to Prevent Precipitation

This method avoids "solvent shock" by gradually introducing the inhibitor stock to the aqueous environment.

Materials:

• 10 mM inhibitor stock solution (from Protocol 1)

• Pre-warmed (37°C) sterile cell culture medium

• Sterile microcentrifuge tubes

Procedure (Example for 100 nM final concentration in 10 mL):

• Thaw Stock: Thaw one aliquot of the 10 mM stock solution at room temperature.[21]

• Prepare Intermediate Dilution:

  • Aseptically add 2 µL of the 10 mM stock solution to 198 µL of pre-warmed sterile culture medium in a microcentrifuge tube.

  • Mix gently by pipetting up and down. This creates a 100 µM intermediate solution in a medium with 1% DMSO.[7]

• Prepare Final Working Solution:

  • Add 10 µL of the 100 µM intermediate solution to the final volume of 9.99 mL of pre-warmed culture medium.

  • Mix gently by swirling or inverting the container.

• Administer to Cells: Visually inspect the final medium for any signs of precipitation before adding it to your cells. The final DMSO concentration will be negligible (~0.01%).

Protocol 3: Validating mTORC1 Inhibition via Western Blot

If you've resolved precipitation but want to confirm your inhibitor is active, Western blotting for downstream targets is the gold standard.[11][25][26] Rapamycin and its analogs primarily inhibit the mTORC1 complex.[20][26]

Key mTORC1 Downstream Targets:

• p70 S6 Kinase (S6K1): A robust and sensitive marker. Look for a decrease in phosphorylation at Thr389.[25][26]

• 4E-BP1: Another direct substrate. Look for a decrease in phosphorylation at Thr37/46.[11][25]

Procedure:

• Cell Treatment: Treat cells with your mTOR inhibitor working solution for the desired duration (e.g., 1-24 hours). Include a vehicle control (media with the same final DMSO concentration).

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.[27]

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-40 µg) per lane, run on an SDS-PAGE gel, and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation:

  • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST).

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-phospho-S6K1 (Thr389), anti-total-S6K1, anti-phospho-4E-BP1 (Thr37/46), anti-total-4E-BP1, and a loading control like β-actin).

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Use an ECL substrate to visualize bands. A significant decrease in the ratio of phosphorylated to total protein for S6K1 and/or 4E-BP1 confirms mTORC1 inhibition.

Caption: Simplified mTORC1 signaling pathway and validation targets.

By following these guidelines, researchers can effectively troubleshoot and prevent mTOR inhibitor precipitation, leading to more reliable and reproducible experimental outcomes.

References

• Ghavami, S., et al. (2021). Evaluation of mTOR, NFκB and BCL-2 Inhibitor Activity In Vitro in Karpas 1106P, a Primary Mediastinal B-Cell Lymphoma Cell Line. Hematology Reports, 13(4), 25. Available at: [Link]

• Manzoni, C., et al. (2016). Continuous administration of the mTORC1 inhibitor everolimus induces tolerance and decreases autophagy in mice. British Journal of Pharmacology, 173(13), 2153-2166. Available at: [Link]

• Hureaux, J., et al. (2021). Rapamycin-Loaded Lipid Nanocapsules Induce Selective Inhibition of the mTORC1-Signaling Pathway in Glioblastoma Cells. Pharmaceutics, 13(3), 312. Available at: [Link]

• Wikipedia. (2026). mTOR inhibitors. Retrieved from [Link]

• Balgi, A. D., et al. (2011). Regulation of mTORC1 Signaling by pH. PLoS ONE, 6(6), e21549. Available at: [Link]

• Rodrik-Outmezguine, V. S., et al. (2016). Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor. Cell, 165(1), 174-187. Available at: [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

• Katt, W. P., & Gonzalez-Ortega, O. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. Retrieved from [Link]

• Lio, P. (2014). Troubleshooting Cell Culture Media for Bioprocessing. Cytiva. Retrieved from [Link]

• Balgi, A., et al. (2011). Regulation of mTORC1 signaling by pH. ResearchGate. Available at: [Link]

• Montané, M. H., & Menand, B. (2013). ATP-competitive mTOR kinase inhibitors delay plant growth by triggering early differentiation of meristematic cells but no developmental patterning change. Journal of Experimental Botany, 64(15), 4361–4374. Available at: [Link]

• Chen, B. K., et al. (2023). mTOR Inhibitors Modulate the Physical Properties of 3D Spheroids Derived from H9c2 Cells. International Journal of Molecular Sciences, 24(14), 11531. Available at: [Link]

• Liu, Q., et al. (2021). Overview of Research into mTOR Inhibitors. Molecules, 26(6), 1755. Available at: [Link]

• Liu, Q., et al. (2021). Overview of Research into mTOR Inhibitors. Molecules, 26(6), 1755. Available at: [Link]

• Sun, S. Y. (2013). Enhancing mTOR-targeted cancer therapy by preventing mTOR/raptor inhibition-initiated, mTOR/rictor-independent Akt activation. Translational Oncology, 6(5), 529-535. Available at: [Link]

• Yoon, S. K., et al. (2005). pH Condition in temperature shift cultivation enhances cell longevity and specific hMab productivity in CHO culture. Biotechnology and Bioprocess Engineering, 10(1), 52-57. Available at: [Link]

• Mach-Junger, S., et al. (2019). Impact of Minor Structural Modifications on Properties of a Series of mTOR Inhibitors. ACS Medicinal Chemistry Letters, 10(11), 1548-1554. Available at: [Link]

• American Laboratory. (2023). The Significance of pH Stability for Cell Cultures. Retrieved from [Link]

• Various Authors. (2013). Can I store the drug solution made in cell culture media? ResearchGate. Retrieved from [Link]

• MedChemExpress. (n.d.). mTOR Inhibition. Retrieved from [Link]

• Singh, D. K., et al. (2019). Polymeric precipitation inhibitor as an effective trigger to convert supersaturated into supersaturable state in vivo. Therapeutic Delivery, 10(11), 725-738. Available at: [Link]

• Mach-Junger, S., et al. (2019). Impact of Minor Structural Modifications on Properties of a Series of mTOR Inhibitors. ACS Medicinal Chemistry Letters, 10(11), 1548-1554. Available at: [Link]

• Wong, R., et al. (2021). In vitro and in vivo validation of mTOR inhibitor TKA001. ResearchGate. Available at: [Link]

Sources

• 1. Rapamycin-Loaded Lipid Nanocapsules Induce Selective Inhibition of the mTORC1-Signaling Pathway in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. file.selleckchem.com [file.selleckchem.com]
• 5. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 10. medchemexpress.cn [medchemexpress.cn]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 13. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Regulation of mTORC1 Signaling by pH - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. americanlaboratory.com [americanlaboratory.com]
• 18. researchgate.net [researchgate.net]
• 19. DMEM/F-12, 500 mL - FAQs [thermofisher.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 23. cdn.caymanchem.com [cdn.caymanchem.com]
• 24. mTOR inhibitors - Wikipedia [en.wikipedia.org]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. pdf.benchchem.com [pdf.benchchem.com]
• 27. pdf.benchchem.com [pdf.benchchem.com]

🔬 Technical Support Center: mTOR Inhibitor-13 Stability &amp; Storage

Welcome to the Application Science Support Portal for mTOR inhibitor-13 (mTORi-13) . As a highly potent, next-generation dual PI3K/mTOR inhibitor, maintaining the structural integrity of this compound is critical for reproducible in vitro and in vivo assays.

This guide provides drug development professionals and researchers with the chemical causality behind compound degradation, actionable troubleshooting FAQs, and self-validating standard operating procedures (SOPs) for long-term storage.

🧬 Knowledge Base: The Chemistry of mTORi-13 Degradation

To prevent degradation, we must first understand the molecule. mTOR inhibitor-13 (also known in literature as Compound 9g) is an aryl ureido compound[1]. Specifically, it features a 2-(4-ureidophenyl)-thienopyrimidine core containing an 8-oxa-3-azabicyclo[3.2.1]octane group at the 4-position[2]. While this unique bridged morpholine analogue grants it exceptional selectivity for mTOR over PI3K (IC50 = 0.29 nM for mTOR)[1][2], its structural moieties introduce specific vulnerabilities during storage:

• Urea Hydrolysis: The 4-ureidophenyl group is highly susceptible to nucleophilic attack by water. When stored in hygroscopic solvents like Dimethyl Sulfoxide (DMSO), absorbed atmospheric moisture rapidly hydrolyzes the urea linkage into an inactive aniline derivative.

• Photo-Oxidation: The thieno[3,2-d]pyrimidine core can undergo photolytic degradation when exposed to ambient laboratory UV light over prolonged periods.

• N-Oxidation: The tertiary amine within the azabicyclo-octane system can oxidize into an N-oxide in the presence of dissolved oxygen, altering its binding kinetics within the mTOR kinase domain.

Figure 1: Primary degradation pathways of mTORi-13 and resulting inactive metabolites.

🛠️ Troubleshooting & FAQs: Real-World Scenarios

Q1: My mTORi-13 DMSO stock was highly potent last month, but today my IC50 values have shifted by 10-fold. What happened? Causality: You are likely experiencing DMSO-mediated urea hydrolysis . DMSO is intensely hygroscopic. Every time you open the stock vial on the benchtop, it absorbs atmospheric moisture. This water acts as a nucleophile, cleaving the ureido group of mTORi-13[1][2]. Solution: Never use a single "master" DMSO stock tube. Always aliquot your initial solution into single-use vials. If a shift in IC50 is observed, discard the tube and thaw a fresh aliquot.

Q2: I noticed a slight yellowing and micro-precipitates in my thawed aliquots. Is the compound still good? Causality: The yellowing indicates photo-oxidation of the thienopyrimidine core, while the micro-precipitates are a result of the freeze-concentration effect . During the freezing process, the solvent crystallizes first, pushing the highly hydrophobic mTORi-13 into localized pockets of extreme concentration, causing it to aggregate and crash out of solution. Solution: Do not use the precipitated stock. To prevent this, store stocks in amber glass vials (to block UV light) and ensure rapid freezing (e.g., dry ice/ethanol bath) to minimize the time the compound spends in a super-concentrated liquid state.

Q3: Can I store the solid powder at 4°C in the refrigerator? Causality: Refrigerators are high-humidity environments. Condensation will form on the powder when transferred to room temperature, leading to rapid degradation of the 8-oxa-3-azabicyclo[3.2.1]octane structure[2]. Solution: Solid powder must be stored at -20°C or -80°C in a desiccator. Always allow the vial to equilibrate to room temperature before opening to prevent condensation.

📊 Data Center: Stability Metrics

The following table summarizes the quantitative degradation risks associated with various storage conditions.

Storage State	Temperature	Container Type	Max Duration	Expected Degradation	Primary Risk Factor
Solid Powder	-20°C	Desiccated Amber Glass	3 Years	< 2%	Ambient Moisture
Solid Powder	-80°C	Desiccated Amber Glass	> 5 Years	< 1%	None
DMSO Stock (10 mM)	-20°C	Clear Microcentrifuge	1-3 Months	15-25%	Hygroscopic Hydrolysis
DMSO Stock (10 mM)	-80°C	Argon-purged Amber Vials	1 Year	< 5%	Freeze-Thaw Aggregation

🧪 Standard Operating Procedures (SOPs)

To ensure scientific integrity, every protocol must be a self-validating system. The following SOP integrates preparation, storage, and a mandatory Quality Control (QC) validation step.

Protocol: Preparation and QC of Ultra-Stable mTORi-13 Stocks

Step 1: Equilibration & Weighing

• Remove the solid mTORi-13 powder from the -80°C freezer.

• Critical: Place the sealed vial in a vacuum desiccator at room temperature for at least 30 minutes. Causality: Opening a cold vial causes instant atmospheric condensation, introducing water that will drive future urea hydrolysis.

• Weigh the desired amount using an analytical balance in a low-humidity environment.

Step 2: Solubilization

• Reconstitute the powder strictly using Anhydrous DMSO (H2O < 0.005%, stored over molecular sieves).

• Vortex gently until completely dissolved. Do not sonicate, as localized heating can accelerate degradation.

Step 3: Argon Purging & Aliquoting

• Purge the headspace of the master tube with a gentle stream of Argon gas for 5 seconds. Causality: Argon is heavier than air and displaces dissolved oxygen, preventing N-oxidation of the bridged morpholine group.

• Aliquot the solution into single-use, amber glass vials (10 µL to 50 µL per vial).

• Flash-freeze the aliquots in a dry ice/ethanol bath to prevent freeze-concentration aggregation, then transfer to -80°C.

Step 4: Self-Validating QC (LC-MS)

• Before beginning a critical in vivo or in vitro campaign, thaw one representative aliquot.

• Run an LC-MS analysis looking for the parent mass of mTORi-13.

• Validation Check: Reject the batch if you observe a peak at -43 Da (loss of cyanic acid, indicating urea hydrolysis) or +16 Da (indicating N-oxidation).

Figure 2: Self-validating workflow for the preparation and long-term storage of mTORi-13.

References

• Verheijen JC, Yu K, Toral-Barza L, Hollander I, Zask A. "Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K." Bioorganic & Medicinal Chemistry Letters. 2010. 2

• MedChemExpress. "mTOR inhibitor-13 - Mechanism of Action & Protocol." MedChemExpress Catalog. 1

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of 2-arylthieno[3,2-d]pyrimidines containing 8-oxa-3-azabi-cyclo[3.2.1]octane in the 4-position as potent inhibitors of mTOR with selectivity over PI3K - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of mTOR Inhibitor-13 Specificity Using CRISPR-Cas9 Knockout Architectures

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology

The Polypharmacology Challenge in Kinase Inhibition

In the landscape of targeted oncology and metabolic disease therapy, small-molecule kinase inhibitors frequently suffer from polypharmacology—the unintended binding to off-target kinases due to highly conserved ATP-binding pockets. mTOR inhibitor-13 (also known as compound 9g) is an aryl ureido compound developed as a highly potent, ATP-competitive inhibitor of the mechanistic target of rapamycin (mTOR)[1].

While biochemical assays demonstrate that mTOR inhibitor-13 possesses an IC50 of 0.29 nM for mTOR, it also exhibits residual activity against PI3Kα with an IC50 of 119 nM[1]. In a cellular environment, distinguishing whether a physiological phenotype (e.g., apoptosis, autophagy, or metabolic shift) is driven strictly by mTOR inhibition or by cross-reactivity with PI3Kα is impossible using chemistry alone. To establish absolute causality, we must ground our pharmacological data in genetic validation using CRISPR-Cas9 engineered knockout lines[2].

Table 1: Comparative Profile of PI3K/mTOR Pathway Inhibitors

To contextualize mTOR inhibitor-13, we must benchmark its performance against established pathway inhibitors.

Inhibitor	Primary Target(s)	IC50 (mTOR)	IC50 (PI3Kα)	Mechanism of Action	Specificity Limitation
mTOR inhibitor-13	mTORC1 / mTORC2	0.29 nM	119 nM	ATP-competitive	Potential PI3Kα crossover at doses >100 nM
Rapamycin	mTORC1	~0.1 nM	>10 µM	Allosteric (FKBP12)	Incomplete mTORC1 inhibition; spares mTORC2
Torin 1	mTORC1 / mTORC2	2.0 nM	>2 µM	ATP-competitive	Highly specific, but exhibits poor in vivo PK
Alpelisib	PI3Kα	>10 µM	5.0 nM	ATP-competitive	PI3Kα specific; triggers mTOR feedback loops

The Causality of CRISPR-Mediated Validation

Why use CRISPR? Chemical probes induce transient, dose-dependent states, but genetic ablation provides a binary, permanent baseline. However, because absolute knockout of the MTOR gene is universally lethal to mammalian cells, we cannot target the kinase directly[3].

Instead, mTOR operates through two distinct multi-protein complexes: mTORC1 (defined by the RAPTOR subunit) and mTORC2 (defined by the RICTOR subunit)[4]. By using CRISPR-Cas9 to independently knock out RPTOR or RICTOR, we dismantle the specific signaling branches. This creates a self-validating system : if mTOR inhibitor-13 suppresses the phosphorylation of a downstream target in Wild-Type (WT) cells, but that phosphorylation is already absent in the isogenic knockout line—and the drug causes no additional phenotypic toxicity—we causally prove that the drug's effect is strictly on-target[2].

Fig 1: PI3K/AKT/mTOR signaling network and the dual-targeted nodes of mTOR inhibitor-13.

Self-Validating Experimental Protocol

To validate the specificity of mTOR inhibitor-13, we employ a highly controlled Ribonucleoprotein (RNP) CRISPR workflow. We utilize RNPs over lentiviral delivery to prevent constitutive Cas9 expression, which can lead to off-target DNA cleavage and confound drug sensitivity assays[4].

Fig 2: Step-by-step CRISPR-Cas9 workflow for generating self-validating mTOR knockout lines.

Step-by-Step Methodology

Step 1: sgRNA Design and RNP Assembly

• Design two distinct sgRNAs targeting Exon 2 of RPTOR and Exon 3 of RICTOR using a high-fidelity design tool to minimize off-target scores.

• Incubate synthetic sgRNA with recombinant SpCas9 protein (molar ratio 1.2:1) at room temperature for 15 minutes to form stable RNP complexes.

Step 2: Electroporation and Clonal Isolation

• Electroporate the RNP complexes into the target cell line (e.g., HCT116 or HeLa) using a standard nucleofection protocol.

• Allow cells to recover for 48 hours, then perform single-cell sorting (FACS) into 96-well plates to establish isogenic clonal populations.

• Causality Check: Expand clones and validate the complete absence of RAPTOR or RICTOR protein via Western blot.

Step 3: Pharmacological Challenge (The Specificity Assay)

• Seed WT, RPTOR KO, and RICTOR KO cells in 6-well plates.

• Treat cells with a dose-response gradient of mTOR inhibitor-13: Vehicle (DMSO), 1 nM, 10 nM, 100 nM, and 500 nM.

• Lyse cells after 2 hours and perform Western blotting for p-S6K (Thr389), p-AKT (Ser473), and p-AKT (Thr308).

Table 2: Quantitative Data Interpretation & Causality Readout

This table outlines the expected biochemical shifts. By observing how the knockout lines react to the inhibitor, we isolate the drug's true mechanism of action.

Cell Line / Genotype	p-S6K (T389) Baseline	p-AKT (S473) Baseline	Response to mTOR inhibitor-13 (10 nM)	Response to mTOR inhibitor-13 (500 nM)
Wild-Type (WT)	High	High	Loss of p-S6K & p-AKT (S473)	Loss of p-AKT (T308) (PI3Kα off-target)
RPTOR KO	Absent	High	Loss of p-AKT (S473) only	Loss of p-AKT (T308)
RICTOR KO	High	Absent	Loss of p-S6K only	Loss of p-AKT (T308)

Interpreting the System: At 10 nM, mTOR inhibitor-13 perfectly phenocopies the genetic knockouts. It suppresses p-S6K in WT cells exactly as the RPTOR KO does, and suppresses p-AKT (S473) exactly as the RICTOR KO does. Because the drug induces no further changes in the respective KO lines at 10 nM, we confirm absolute on-target specificity for mTOR at this dose. However, at 500 nM, the suppression of p-AKT (Thr308)—a direct downstream target of PI3Kα—reveals the drug's secondary polypharmacology, perfectly aligning with its 119 nM in vitro PI3Kα IC50[1].

References

• Li et al. (2018). "Genome-wide CRISPR-KO Screen Uncovers mTORC1-Mediated Gsk3 Regulation in Naive Pluripotency Maintenance and Dissolution." Cell Reports. Available at:[Link]

• Wang et al. (2024). "Genome-Wide CRISPR Screening Reveals That mTOR Inhibition Initiates Ferritinophagy and Ferroptosis in Head and Neck Cancer." Cancer Research (AACR Journals). Available at:[Link]

• Zheng et al. (2024). "Gene-Silencing Therapeutic Approaches Targeting PI3K/Akt/mTOR Signaling in Degenerative Intervertebral Disk Cells: An In Vitro Comparative Study Between RNA Interference and CRISPR–Cas9." International Journal of Molecular Sciences. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Genome-wide CRISPR-KO Screen Uncovers mTORC1-Mediated Gsk3 Regulation in Naive Pluripotency Maintenance and Dissolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Gene-Silencing Therapeutic Approaches Targeting PI3K/Akt/mTOR Signaling in Degenerative Intervertebral Disk Cells: An In Vitro Comparative Study Between RNA Interference and CRISPR–Cas9 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

mTOR inhibitor-13 proper disposal procedures

As a Senior Application Scientist, I understand that handling highly potent small-molecule kinase inhibitors requires more than just following a checklist—it requires a deep mechanistic understanding of the compound's biological activity.

mTOR Inhibitor-13 (Compound 9g) is a highly potent, orally active dual inhibitor of the mammalian target of rapamycin (mTOR) and phosphoinositide 3-kinase alpha (PI3K-α)[1][2]. Because it is biologically active at sub-nanomolar concentrations, accidental occupational exposure can inadvertently suppress critical cellular metabolic and survival pathways in healthy tissue[3][4].

This guide provides the definitive, self-validating operational and disposal protocols required to handle mTOR Inhibitor-13 safely, ensuring both scientific integrity and laboratory safety.

Chemical Profile & Quantitative Data

Before handling any novel compound, you must establish its physical and chemical boundaries. The table below summarizes the critical operational metrics for mTOR Inhibitor-13.

Property	Operational Value
Chemical Name	mTOR Inhibitor-13 (Compound 9g)
CAS Number	1144075-44-4[2]
Molecular Formula	C24H22N6O2S[2]
Molecular Weight	458.54 g/mol [2]
Target IC50 (mTOR)	0.29 nM[1]
Target IC50 (PI3K-α)	119 nM[1]
Primary Solvents	Soluble in DMSO or Methanol[5]
Storage Conditions	Powder: -20°C (3 years); In solvent: -80°C (1 year)[6]

Mechanistic Context: Why Handling Matters

To understand the safety risks, we must look at the causality behind the compound's design. mTOR Inhibitor-13 is an aryl ureido compound engineered to act as an ATP-competitive inhibitor[1]. By dually blocking PI3K-α and mTOR, it completely severs the PI3K/Akt/mTOR signaling axis[3].

This pathway is the master regulator of cellular proliferation, autophagy, and survival[7]. Accidental exposure—particularly dermal absorption facilitated by organic solvents like DMSO—can lead to localized or systemic toxicity, cellular apoptosis, and immunosuppression[3][5].

Dual inhibition of the PI3K/Akt/mTOR signaling pathway by mTOR Inhibitor-13.

Operational Safety Plan: Preparation & Handling

Because this compound operates at an IC50 of 0.29 nM for mTOR[1], even microscopic dust inhalation or micro-droplet absorption is biologically significant.

Step-by-Step Methodology: Reagent Preparation

• Establish Engineering Controls: Never open the lyophilized powder on an open bench. Always weigh the compound inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood to prevent the inhalation of aerosolized particulates[5][8].

• Implement Barrier Protection (PPE): Don a chemically resistant lab coat, ANSI-approved safety goggles, and nitrile gloves[5]. Causality note: Standard latex gloves offer poor resistance to organic solvents and should be avoided.

• Execute Solvent Reconstitution: Reconstitute the powder in high-purity DMSO. Critical Warning: DMSO acts as a transdermal carrier. It rapidly penetrates the skin and will carry dissolved mTOR inhibitor-13 directly into your bloodstream[5]. You must double-glove when handling DMSO solutions. If a drop touches your outer glove, remove and replace it immediately.

• Aliquot and Store: Divide the reconstituted stock solution into single-use aliquots to prevent repeated freeze-thaw cycles, which degrade the compound's structural integrity. Store aliquots at -80°C[6].

Spill Response & Decontamination Protocol

A self-validating safety system assumes spills will happen and pre-defines the response to prevent cross-contamination.

Step-by-Step Methodology: Spill Cleanup

• Isolate and Evacuate: Immediately restrict access to the spill zone. If a dry powder spill occurs outside a fume hood, evacuate personnel temporarily to allow hazardous aerosols to settle[8][9].

• Upgrade PPE: Ensure you are wearing fresh double nitrile gloves, a lab coat, safety goggles, and an N95/FFP2 respirator (or higher) if room ventilation is compromised[5].

• Containment (Powder Spill): Do not dry sweep, as this aerosolizes the potent kinase inhibitor[5]. Gently cover the powder with damp absorbent paper (moistened with water or 10% bleach) to suppress dust formation[8].

• Containment (Liquid DMSO Spill): Cover the liquid with inert, non-combustible absorbent materials (e.g., vermiculite, sand, or specialized chemical spill pads)[8].

• Collection & Decontamination: Carefully scoop the absorbed material using a non-sparking tool and transfer it into a rigid, sealable hazardous waste container. Wash the spill surface extensively with a detergent solution, followed by a 70% ethanol or isopropanol wipe-down to remove residual organic films[5].

Proper Disposal Procedures

mTOR inhibitor-13 and its derivatives must be treated as hazardous chemical waste. Never dispose of kinase inhibitors down the drain or in standard municipal trash, as they pose severe ecological toxicity risks[5][9].

Step-by-Step Methodology: Waste Segregation

• Solid Waste (Powders and Consumables):

  • Place all empty reagent vials, contaminated pipette tips, gloves, and spill cleanup materials into a designated, clearly labeled "Hazardous Solid Waste - Cytotoxic/Kinase Inhibitors" container[8][10].

  • Ensure the container is lined with a heavy-duty plastic bag and remains tightly closed when not in active use[8].

• Liquid Waste (Stock Solutions and Assay Media):

  • Collect all DMSO stock solutions and cell culture media containing mTOR inhibitor-13 in a compatible, shatter-resistant liquid waste carboy (e.g., HDPE plastic)[9].

  • Label the container explicitly: "Hazardous Liquid Waste: Contains DMSO and mTOR Inhibitor-13."

  • Chemical Incompatibility: Do not mix this waste stream with strong acids, bases, or oxidizing agents, as DMSO can react violently under these conditions.

• Sharps Disposal:

  • Any needles, syringes, or glass Pasteur pipettes used to transfer the compound must be disposed of immediately in a puncture-proof, FDA-cleared sharps container[10].

• Final Institutional Disposal:

  • Coordinate with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor. The mandated final disposal method for biologically active small-molecule kinase inhibitors is high-temperature incineration[8][9].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mTOR inhibitor 13 | 1144075-44-4 | MOLNOVA [molnova.com]
• 3. mdpi.com [mdpi.com]
• 4. Precision medicine: The use of tailored therapy in primary immunodeficiencies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. media.cellsignal.cn [media.cellsignal.cn]
• 6. Sapphire Bioscience [sapphirebioscience.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tcichemicals.com [tcichemicals.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. stemcell.com [stemcell.com]